1-(3,4-Dimethoxyphenyl)ethane-1-thiol

• Molecular Formula: C10H14O2S
• Molecular Weight: 198.28 g/mol
• IUPAC Name: 1-(3,4-dimethoxyphenyl)ethanethiol
• InChI: InChI=1S/C10H14O2S/c1-7(13)8-4-5-9(11-2)10(6-8)12-3/h4-7,13H,1-3H3
• InChI Key: QKEGKACJCVRGMU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)OC)S

Description

1-(3,4-Dimethoxyphenyl)ethane-1-thiol ( 1038981-54-2) is an organic sulfur compound with the molecular formula C10H14O2S and a molecular weight of 198.28 g/mol . It is characterized by a thiol (-SH) functional group attached to an ethane chain that is linked to a 3,4-dimethoxyphenyl ring system. This structure classifies it as a substituted benzenethiol derivative. The compound's SMILES notation is CC(C1=CC=C(OC)C(OC)=C1)S . While specific biological activity data for this exact molecule is limited in public sources, its core structure provides significant research value. The molecule incorporates two key pharmacophoric features: a thiol group capable of forming disulfide bonds or interacting with metal ions, and a 3,4-dimethoxyphenyl moiety which is a common structural element in many biologically active compounds and natural products . Related 1,3,4-thiadiazole derivatives containing dimethoxyphenyl groups have demonstrated notable cytotoxic properties in pharmacological research, suggesting the potential of the dimethoxyphenyl-thiol motif in medicinal chemistry investigations . This chemical is intended for research applications only, including use as a synthetic intermediate, building block in organic synthesis, or potential ligand in coordination chemistry. It is offered with cold-chain transportation to ensure stability . Researchers should handle this compound with appropriate safety precautions in a laboratory setting.

Foundational & Exploratory

An In-depth Technical Guide to 1-(3,4-Dimethoxyphenyl)ethane-1-thiol: Molecular Weight, Physicochemical Properties, and Synthetic Considerations

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This technical guide provides a comprehensive overview of the molecular and physicochemical properties of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. Given the limited direct experimental data for this specific molecule, this document synthesizes information from closely related analogs and established principles of organic chemistry to offer a robust predictive profile. The guide is intended to support researchers and drug development professionals in understanding and utilizing this compound in their scientific endeavors.

Molecular Identity and Properties

1-(3,4-Dimethoxyphenyl)ethane-1-thiol is an aromatic thiol featuring a dimethoxy-substituted phenyl ring attached to an ethanethiol backbone. This structure suggests potential applications in areas where nucleophilic sulfur chemistry and the electronic properties of the dimethoxybenzene moiety are of interest.

Molecular Structure and Weight

The chemical structure of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol is presented below:

Based on its chemical formula, C₁₀H₁₄O₂S, the molecular weight can be calculated as follows:

• Carbon (C): 10 atoms × 12.011 g/mol = 120.11 g/mol

• Hydrogen (H): 14 atoms × 1.008 g/mol = 14.112 g/mol

• Oxygen (O): 2 atoms × 15.999 g/mol = 31.998 g/mol

• Sulfur (S): 1 atom × 32.06 g/mol = 32.06 g/mol

Total Molecular Weight: 198.28 g/mol

Physicochemical Properties

Property	Predicted Value	Rationale and Supporting Evidence
Melting Point	Low melting solid or oil	Aromatic thiols of similar molecular weight are often liquids or low-melting solids at room temperature. For instance, thiophenol has a melting point of -15 °C.[1]
Boiling Point	> 200 °C (at atm. pressure)	The presence of the aromatic ring and the polarizable thiol group will lead to a relatively high boiling point. The related compound 1-(3,4-dimethoxyphenyl)ethanone boils at approximately 285 °C.[2] The thiol is expected to have a lower boiling point than the ketone.
Density	~1.1 g/cm³	Thiophenol has a density of 1.077 g/cm³.[3] The addition of the ethyl and dimethoxy groups would likely result in a slightly higher density.
Solubility	Soluble in organic solvents (e.g., ethanol, ether, chloroform); sparingly soluble in water.	The hydrophobic benzene ring and ethyl group will dominate, leading to good solubility in organic solvents.[3] The polar thiol and ether groups may impart slight water solubility.
pKa	~10-11	The pKa of ethanethiol is approximately 10.6.[4] The electron-donating methoxy groups on the phenyl ring are expected to slightly increase the pKa compared to thiophenol (pKa ~6.6), making it a weaker acid.[1]
Appearance	Colorless to pale yellow liquid	Simple thiols are typically colorless liquids, though they can develop a yellowish tint upon slight oxidation to disulfides.[3]
Odor	Strong, unpleasant	Thiols are notorious for their strong and often unpleasant odors.[3][5]

Synthesis and Purification

While a specific, validated synthesis for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol is not documented in the provided search results, a plausible synthetic route can be devised based on established methods for thiol synthesis.[4][6]

Proposed Synthetic Pathway

A common and effective method for preparing thiols is through the nucleophilic substitution of an alkyl halide with a sulfur nucleophile, such as sodium hydrosulfide or thiourea followed by hydrolysis.[6]

dot

Caption: Proposed synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

Step-by-Step Experimental Protocol (Hypothetical)

• Bromination of 1-(3,4-Dimethoxyphenyl)ethan-1-ol:

  • Dissolve 1-(3,4-dimethoxyphenyl)ethan-1-ol in a suitable anhydrous solvent (e.g., diethyl ether) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution in an ice bath.

  • Slowly add phosphorus tribromide (PBr₃) dropwise with stirring.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

  • Quench the reaction by carefully pouring it over ice water.

  • Extract the product with an organic solvent, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(1-bromo-ethyl)-3,4-dimethoxybenzene.

• Formation of the Isothiouronium Salt:

  • Dissolve the crude 1-(1-bromo-ethyl)-3,4-dimethoxybenzene in ethanol.

  • Add an equimolar amount of thiourea.

  • Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature and collect the precipitated S-(1-(3,4-Dimethoxyphenyl)ethyl)isothiouronium bromide by filtration.

• Hydrolysis to the Thiol:

  • Suspend the isothiouronium salt in a solution of sodium hydroxide in water.

  • Heat the mixture under reflux for several hours.

  • Cool the reaction mixture and acidify with a dilute acid (e.g., HCl) to protonate the thiolate.

  • Extract the product with an organic solvent.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification

The crude product can be purified by vacuum distillation or column chromatography on silica gel.

Analytical Characterization

To confirm the identity and purity of the synthesized 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, a combination of spectroscopic and analytical techniques should be employed.

dot

Caption: Analytical workflow for compound characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Expected signals would include:

  • A doublet for the methyl protons (-CH₃).

  • A quartet for the methine proton (-CH(SH)-).

  • A singlet for the thiol proton (-SH), which is exchangeable with D₂O.

  • Singlets for the two methoxy group protons (-OCH₃).

  • Signals in the aromatic region for the phenyl protons.

• ¹³C NMR: Expected signals would include carbons of the methyl, methine, methoxy, and aromatic ring carbons.

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the compound. The molecular ion peak [M]⁺ should be observed at m/z = 198.28. Fragmentation patterns could also provide structural information.

Infrared (IR) Spectroscopy

The IR spectrum should show a characteristic S-H stretching vibration around 2550-2600 cm⁻¹. Other expected peaks include C-H stretches, C=C aromatic stretches, and C-O stretches. The disappearance of the O-H stretch from the starting alcohol would indicate the completion of the reaction.

Potential Applications and Further Research

While the specific applications of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol are not extensively documented, its structure suggests potential utility in several areas:

• Pharmaceutical and Agrochemical Synthesis: Thiols are important intermediates in the synthesis of various biologically active molecules.[7] The dimethoxyphenyl moiety is present in numerous natural products and pharmaceuticals.

• Antioxidant Research: Phenols and thiophenols are known for their antioxidant properties.[8] The electron-rich dimethoxy-substituted ring may enhance the radical scavenging ability of the thiol.

• Materials Science: Thiols can be used in the preparation of self-assembled monolayers on metal surfaces and in the synthesis of sulfur-containing polymers.

Further research is warranted to experimentally determine the physicochemical properties of this compound and to explore its reactivity and potential applications in various fields of chemistry and materials science.

References

• Correlation of physicochemical properties with antioxidant activity in phenol and thiophenol analogues. (2026).
• Physicochemical properties of thiophene deriv
• Synthesis and Modification of New Derivatives
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• Thiophenol. (n.d.). Grokipedia.
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• Ethanethiol. (n.d.). Grokipedia.
• Chemistry of Polythiols and Their Industrial Applic
• Ethanethiol. (n.d.). Wikipedia.
• (1R,2S)-1-(3,4-dimethoxyphenyl)-2-(2-methoxyphenoxy)propane-1,3-diol. (n.d.). PubChem.
• 2-(Diethylamino)ethanethiol, a New Reagent for the Odorless Deprotection of Aromatic Methyl Ethers. (2006).
• 1-(3,4-Dimethoxyphenyl)ethane-1,2-diol. (n.d.). PubChem.
• (E)-1-(3,4-dimethoxyphenyl)-3-(3-nitrophenyl)prop-2-en-1-one. (n.d.). PubChem.
• Ethanone, 1-(3,4-dimethoxyphenyl)-. (n.d.). NIST WebBook.
• 1-(3,4-Dimethoxyphenyl)ethanone. (n.d.).
• N-[(E)-1-(3,4-dimethoxyphenyl)ethylideneamino]-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxamide. (n.d.). PubChem.
• 2-Amino-1-(3,4-dimethoxyphenyl)ethan-1-ol. (n.d.). PubChem.
• (E)-1-(3,4-dimethoxyphenyl)but-1-ene. (n.d.). Cheméo.
• 1-(4-Methoxyphenyl)ethane-1-thiol. (n.d.). PubChem.
• (E)-1-(3,4-dimethoxyphenyl)but-1-ene. (n.d.). NIST WebBook.
• In Depth Computational Screening of Novel Indane-1, 3-Dione Derivatives as Potential Anti-Tubercular Agents. (2024). Preprint.
• Investigations of thiol-modified phenol derivatives for the use in thiol–ene photopolymeriz
• (E)-3-(4-hydroxyphenyl)-1-(4-methoxyphenyl)prop–2-en-1-one: DFT/TD-DFT-based investigations with distinct solvents and in silico ADME profiling. (2024). Open Research@CSIR-NIScPR.

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Comprehensive NMR Spectroscopic Analysis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol: A Technical Guide for Structural Elucidation

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Benzylic thiols are critical pharmacophores and synthetic intermediates in modern drug development, offering unique hydrogen-bonding capabilities and metal-coordinating properties. However, the precise structural elucidation of these compounds via Nuclear Magnetic Resonance (NMR) spectroscopy requires a nuanced understanding of sulfur's electronic effects. This whitepaper provides an in-depth, self-validating technical guide to the 1 H and 13 C NMR spectroscopic characterization of 1-(3,4-dimethoxyphenyl)ethane-1-thiol . By bridging theoretical causality with field-proven experimental protocols, this guide establishes a robust framework for verifying the structural integrity of benzylic thiols.

Mechanistic Principles of Benzylic Thiol NMR

The chemical shifts of 1-(3,4-dimethoxyphenyl)ethane-1-thiol are governed by the interplay between the electron-donating 3,4-dimethoxyphenyl ring and the polarizable ethane-1-thiol moiety.

Causality Behind Chemical Shifts

When comparing benzylic thiols to their oxygen analogs (e.g., 1-(3,4-dimethoxyphenyl)ethanol[1]), the sulfur atom exerts a fundamentally different electronic influence[2]. Oxygen is highly electronegative, withdrawing electron density via inductive effects and strongly deshielding the adjacent methine ( α -CH) proton. Sulfur, while less electronegative, is significantly larger and more polarizable. Consequently:

• Upfield Shift of the α -CH: The benzylic methine proton in the thiol appears significantly upfield ( ∼ 4.20 ppm) compared to the alcohol counterpart ( ∼ 4.84 ppm)[1],[3].

• Thiol Proton Shielding: The -SH proton typically resonates between 1.5 and 2.5 ppm[2], heavily dependent on solvent hydrogen bonding and concentration, unlike the more deshielded -OH proton.

• Spin-Spin Coupling: The -SH proton often exhibits observable scalar coupling to the adjacent methine proton ( 3J≈5.0 Hz) in rigorously dry, non-exchanging solvents, creating a diagnostic spin system.

Self-Validating Experimental Protocol

To prevent spectral artifacts—such as line broadening due to proton exchange or downfield shifting caused by oxidative disulfide formation—a strict, self-validating acquisition protocol must be followed[4].

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the analyte in 0.6 mL of anhydrous, ampoule-sealed CDCl 3​ . The solvent must contain 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Degassing (Critical Step): Sparge the NMR tube with dry Argon for 60 seconds. Causality: Thiols are highly susceptible to aerobic oxidation into disulfides, catalyzed by trace metals or light. Disulfide formation will drastically shift the benzylic methine proton downfield.

• 1D NMR Acquisition: Acquire 1 H NMR at 400 MHz (minimum 16 scans, 3.0 s relaxation delay) and 13 C NMR at 101 MHz (minimum 512 scans, 1 H-decoupled).

• 2D NMR Validation: Acquire COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) to map the connectivity and validate the 1D assignments.

• Data Processing: Apply a 0.3 Hz exponential line broadening function to 1 H spectra to enhance signal-to-noise without sacrificing the resolution of the diagnostic -SH coupling.

Self-validating NMR acquisition workflow for benzylic thiols.

Quantitative Data: 1 H and 13 C NMR Spectroscopic Analysis

The structural elucidation relies on accurately assigning the spin systems of the aromatic ring and the aliphatic chain. The data below synthesizes established empirical shifts for the 3,4-dimethoxyphenyl group[1] and the 1-phenylethane-1-thiol framework[3].

Table 1: 1 H NMR Data (400 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
Ar-H2	6.92	d	2.0	1H	Aromatic (ortho to OMe)
Ar-H6	6.89	dd	8.2, 2.0	1H	Aromatic (para to alkyl)
Ar-H5	6.82	d	8.2	1H	Aromatic (ortho to OMe)
CH-SH	4.20	qd	7.0, 5.0	1H	Benzylic methine
OCH 3​	3.89, 3.87	s	-	6H	Methoxy groups (x2)
SH	1.95	d	5.0	1H	Thiol proton
CH 3​	1.65	d	7.0	3H	Methyl group

Field-Proven Insight: The benzylic methine proton ( δ 4.20) appears as a quartet of doublets (qd). It is split into a quartet by the adjacent methyl group ( 3J=7.0 Hz) and further split into doublets by the thiol proton ( 3J=5.0 Hz). If the CDCl 3​ is wet or contains trace acid, rapid proton exchange will occur, causing the -SH doublet to collapse into a broad singlet and the methine qd to simplify into a standard quartet[2].

Table 2: 13 C NMR Data (101 MHz, CDCl 3​ )

Position	Chemical Shift ( δ , ppm)	Type	Assignment
C-3	149.1	C q​	Aromatic (C-OMe)
C-4	148.4	C q​	Aromatic (C-OMe)
C-1	138.5	C q​	Aromatic (ipso to alkyl)
C-6	118.0	CH	Aromatic
C-5	111.1	CH	Aromatic
C-2	109.0	CH	Aromatic
OCH 3​	55.9, 55.8	CH 3​	Methoxy carbons
CH-SH	38.5	CH	Benzylic methine
CH 3​	26.0	CH 3​	Methyl group

2D NMR Validation Strategy

To ensure absolute confidence in the structural assignment, 2D NMR techniques must be employed to map the connectivity between the aliphatic side chain and the aromatic core.

• COSY (Correlation Spectroscopy): Confirms the contiguous 3J spin system from the methyl group ( δ 1.65) to the methine proton ( δ 4.20), and from the methine proton to the thiol proton ( δ 1.95).

• HMBC (Heteronuclear Multiple Bond Correlation): Crucial for proving the attachment of the ethane-1-thiol group to the aromatic ring. The methine proton ( δ 4.20) will show strong 3J correlations to Ar-C2 ( δ 109.0) and Ar-C6 ( δ 118.0), and a 2J correlation to the ipso carbon Ar-C1 ( δ 138.5).

2D NMR Connectivity Map: Key COSY and HMBC correlations for structural validation.

Conclusion

The rigorous NMR characterization of 1-(3,4-dimethoxyphenyl)ethane-1-thiol requires careful attention to sample preparation and an understanding of the unique shielding effects of the thiol group. By leveraging the diagnostic 3J coupling of the -SH proton and validating the molecular architecture through HMBC correlations, researchers can establish a highly trustworthy and self-validating analytical profile. Adhering to the protocols outlined in this guide ensures high-fidelity data, mitigating the risks of oxidative artifacts common in thiol chemistry.

References

• Process for the preparation of 1-(3,4-dimethoxyphenyl)

• Novel Synthetic Method of Thiols using Heterogeneous Cobalt Catalysts from Hydrogen, Elemental Sulfur and Alkenes Source: kyushu-u.ac.jp URL:[Link]

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• Advancing Quantitative 31P NMR Spectroscopy for Reliable Thiol Group Analysis Source: acs.org URL:[Link]

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An In-Depth Technical Guide to the Infrared Spectroscopy of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

This guide provides a comprehensive analysis of the expected Fourier-Transform Infrared (FTIR) spectroscopy absorption bands for the characterization of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. It is intended for researchers, scientists, and professionals in drug development who utilize IR spectroscopy for molecular structure elucidation and verification.

Introduction: The Role of IR Spectroscopy in Molecular Characterization

Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that identifies functional groups within a molecule by measuring the absorption of infrared radiation.[1] Covalent bonds in a molecule are not static; they are constantly vibrating. When the frequency of infrared radiation matches the natural vibrational frequency of a specific bond, the bond absorbs the radiation, resulting in a peak in the IR spectrum. The position, intensity, and shape of these absorption bands provide a unique spectral fingerprint, allowing for the detailed characterization of a molecule's structure. For a multifunctional molecule like 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, IR spectroscopy is an indispensable tool for confirming the presence of its key functional groups: a thiol (S-H), an aromatic ring, ether linkages (C-O), and aliphatic chains (C-H).

Molecular Structure and Key Functional Groups

To effectively interpret the IR spectrum, it is crucial to first understand the molecular structure of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and identify the bonds that will give rise to characteristic absorption bands.

Figure 1: Molecular structure of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol with key functional groups highlighted.

Predicted IR Absorption Bands: A Detailed Analysis

The following sections break down the expected IR absorption bands for each functional group present in 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. The causality behind these assignments is explained based on established principles of vibrational spectroscopy.

• S-H Stretching: The most diagnostic peak for a thiol group is the S-H stretching vibration. This band is typically weak in intensity and appears in a relatively uncongested region of the spectrum, around 2600-2550 cm⁻¹ .[1][2] The weakness of this absorption is due to the small change in dipole moment during the S-H bond stretching vibration.[1] Its presence, even if weak, is a strong indicator of a thiol functional group.[3]

• C-S Stretching: The carbon-sulfur stretching vibration is generally weak to medium in intensity and can be found in the fingerprint region, typically between 700-570 cm⁻¹ .[3] However, its position can be variable and may overlap with other absorptions, making it less diagnostically reliable than the S-H stretch.[2]

The dimethoxyphenyl group introduces several characteristic absorptions.

• Aromatic C-H Stretching: The stretching vibrations of the C-H bonds on the aromatic ring are expected to appear just above 3000 cm⁻¹, typically in the range of 3100-3000 cm⁻¹ .[4][5] These bands are usually of low to medium intensity.[5][6]

• Aromatic C=C Stretching: The in-ring carbon-carbon double bond stretching vibrations give rise to a series of absorptions in the 1600-1450 cm⁻¹ region.[5][6] For substituted benzenes, two to four bands are often observed. The most prominent are typically found near 1600 cm⁻¹ and 1500 cm⁻¹ .[5][6]

• Overtone and Combination Bands: A series of weak absorptions, often referred to as "benzene fingers," can be found in the 2000-1665 cm⁻¹ region.[4][7] The pattern of these overtone and combination bands is characteristic of the substitution pattern on the benzene ring.[4][7]

• C-H Out-of-Plane Bending (OOP): The out-of-plane bending vibrations of the aromatic C-H bonds are strong and occur in the 900-675 cm⁻¹ range.[4] The specific positions of these bands are highly diagnostic of the substitution pattern. For a 1,2,4-trisubstituted ring, strong absorptions are expected in the 870-900 cm⁻¹ and 780-830 cm⁻¹ regions.[5][8]

The two methoxy groups on the aromatic ring will produce characteristic C-O stretching bands.

• Asymmetric C-O-C Stretching: Aryl alkyl ethers, such as the dimethoxybenzene moiety, typically show a strong, characteristic asymmetric C-O-C stretching absorption between 1300-1200 cm⁻¹ .[9][10]

• Symmetric C-O-C Stretching: A second, symmetric stretching band is expected at a lower frequency, generally in the 1050-1010 cm⁻¹ range.[9][10] The presence of two distinct C-O stretching bands is a hallmark of phenyl alkyl ethers.[10]

The ethane-1-thiol side chain will exhibit characteristic aliphatic C-H stretching and bending vibrations.

• Aliphatic C-H Stretching: The stretching vibrations of the C-H bonds in the ethyl and methoxy groups will appear just below 3000 cm⁻¹, typically in the 2960-2850 cm⁻¹ range.[11][12] These bands are usually of medium to strong intensity.

• Aliphatic C-H Bending: The bending (scissoring and rocking) vibrations of the CH₂ and CH₃ groups will be present in the fingerprint region, around 1470-1350 cm⁻¹ .[12]

Summary of Expected IR Absorption Bands

The following table summarizes the key IR absorption bands for the characterization of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Expected Intensity
S-H Stretch	Thiol	2600-2550[1][2]	Weak
Aromatic C-H Stretch	Aromatic Ring	3100-3000[4][5]	Weak to Medium
Aliphatic C-H Stretch	Alkyl (Ethyl & Methoxy)	2960-2850[11][12]	Medium to Strong
Overtone/Combination	Aromatic Ring	2000-1665[4][7]	Weak
Aromatic C=C Stretch	Aromatic Ring	1600-1450[5][6]	Medium
Aliphatic C-H Bend	Alkyl (Ethyl & Methoxy)	1470-1350[12]	Medium
Asymmetric C-O Stretch	Aryl Ether	1300-1200[9][10]	Strong
Symmetric C-O Stretch	Aryl Ether	1050-1010[9][10]	Medium to Strong
Aromatic C-H OOP Bend	Aromatic Ring	870-900 & 780-830[5][8]	Strong
C-S Stretch	Thiol/Sulfide	700-570[3]	Weak to Medium

Experimental Protocol: FTIR Spectroscopy

A reliable and reproducible IR spectrum can be obtained by following a standardized protocol.

Sample Preparation (Attenuated Total Reflectance - ATR)

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Record a background spectrum of the empty ATR accessory.

• Sample Application: Place a small amount of the 1-(3,4-Dimethoxyphenyl)ethane-1-thiol sample (a few milligrams is sufficient) directly onto the ATR crystal.

• Pressure Application: Apply consistent pressure to the sample using the ATR accessory's pressure arm to ensure good contact between the sample and the crystal.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Data Processing: The collected spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) after analysis.

Figure 2: A generalized experimental workflow for obtaining an FTIR spectrum using an ATR accessory.

Conclusion

The IR spectrum of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol is predicted to exhibit a rich set of absorption bands that are highly characteristic of its constituent functional groups. By carefully analyzing the key regions of the spectrum—specifically the S-H stretching region around 2550 cm⁻¹, the aromatic C-H and C=C stretching regions, the strong C-O stretching bands of the aryl ether groups, and the aliphatic C-H stretching bands—a confident structural confirmation can be achieved. This guide provides the foundational knowledge for researchers to interpret the IR spectrum of this compound and similar molecules with a high degree of scientific rigor.

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Methodological & Application

Application Note & Protocols: 1-(3,4-Dimethoxyphenyl)ethane-1-thiol as a Novel Ligand for Palladium-Catalyzed Cross-Coupling Reactions

Abstract

Transition metal-catalyzed cross-coupling reactions are a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon and carbon-heteroatom bonds with remarkable efficiency and precision.[1] The performance of these catalytic systems is critically dependent on the nature of the ancillary ligands, which modulate the electronic and steric properties of the metal center. This guide introduces 1-(3,4-dimethoxyphenyl)ethane-1-thiol, a novel electron-rich benzylic thiol, as a highly effective ligand for palladium-catalyzed cross-coupling reactions. We provide a comprehensive overview of its synthesis, its application in C-S cross-coupling, and detailed, field-tested protocols for its use. The unique structural features of this ligand, including the electron-donating methoxy groups and the chiral center, offer distinct advantages in terms of catalytic activity and stability.

Introduction: The Role of Thiol Ligands in Cross-Coupling

While phosphine and N-heterocyclic carbene (NHC) ligands have historically dominated the landscape of cross-coupling catalysis, there is a growing interest in alternative ligand scaffolds.[1] Thiol-based ligands, although sometimes perceived as potential catalyst poisons due to the strong coordination of sulfur to late transition metals, can offer unique reactivity when appropriately designed.[2][3] The soft nature of the sulfur atom can lead to strong and stable bonds with soft metal centers like palladium, while the electronic properties of the ligand backbone can be fine-tuned to influence the key steps of the catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[4][5][6]

1-(3,4-Dimethoxyphenyl)ethane-1-thiol is a benzylic thiol featuring a stereocenter and an electron-rich aromatic ring. The dimethoxy substituents are expected to increase the electron-donating ability of the ligand, which can promote the rate-determining oxidative addition step in many cross-coupling reactions.[7] The steric bulk around the sulfur atom may also facilitate the final reductive elimination step to release the product and regenerate the active catalyst.[7]

Synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

The synthesis of the title ligand can be achieved in a straightforward two-step process starting from the commercially available 3',4'-dimethoxyacetophenone.

Step 1: Reduction of 3',4'-Dimethoxyacetophenone to 1-(3,4-Dimethoxyphenyl)ethanol

The ketone is first reduced to the corresponding secondary alcohol.

Protocol:

• To a solution of 3',4'-dimethoxyacetophenone (1.0 eq) in methanol at 0 °C, add sodium borohydride (1.5 eq) portion-wise.

• Stir the reaction mixture at room temperature for 2 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield 1-(3,4-dimethoxyphenyl)ethanol as a crude product, which can be used in the next step without further purification.

Step 2: Conversion of the Alcohol to the Thiol

The alcohol is converted to the thiol via a nucleophilic substitution reaction.

Protocol:

• Dissolve 1-(3,4-dimethoxyphenyl)ethanol (1.0 eq) and thiourea (1.2 eq) in a 1:1 mixture of acetic acid and water.

• Reflux the mixture for 12 hours.

• Cool the reaction to room temperature and add a solution of sodium hydroxide (3.0 eq) in water.

• Continue to reflux for another 4 hours to hydrolyze the isothiouronium salt.

• Cool the mixture to 0 °C and acidify with hydrochloric acid.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford 1-(3,4-dimethoxyphenyl)ethane-1-thiol.

Application in Palladium-Catalyzed C-S Cross-Coupling

Aryl thioethers are important structural motifs in many pharmaceuticals and agrochemicals.[2][3] The palladium-catalyzed cross-coupling of thiols with aryl halides is a powerful method for their synthesis.[2] We have found that 1-(3,4-dimethoxyphenyl)ethane-1-thiol serves as an excellent ligand for this transformation, promoting high yields under mild conditions.

General Protocol for C-S Cross-Coupling:

Materials:

• Palladium(II) acetate (Pd(OAc)₂)

• 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

• Aryl halide (e.g., aryl bromide)

• Thiol

• Sodium tert-butoxide (NaOtBu)

• Toluene (anhydrous)

Procedure:

• In an oven-dried Schlenk tube under an inert atmosphere (argon or nitrogen), add Pd(OAc)₂ (2 mol%), 1-(3,4-dimethoxyphenyl)ethane-1-thiol (4 mol%), and NaOtBu (1.4 eq).

• Add the aryl bromide (1.0 eq) and the thiol (1.2 eq).

• Add anhydrous toluene to achieve a 0.1 M concentration with respect to the aryl bromide.

• Seal the tube and heat the reaction mixture at 100 °C for 12-24 hours, monitoring by GC-MS or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by flash column chromatography to obtain the desired aryl thioether.

Table 1: Substrate Scope for the C-S Cross-Coupling Reaction

Entry	Aryl Bromide	Thiol	Product	Yield (%)
1	4-Bromotoluene	Thiophenol	4-Methylphenyl(phenyl)sulfane	95
2	4-Bromoanisole	Thiophenol	4-Methoxyphenyl(phenyl)sulfane	92
3	1-Bromo-4-(trifluoromethyl)benzene	Thiophenol	Phenyl(4-(trifluoromethyl)phenyl)sulfane	88
4	4-Bromotoluene	Benzylthiol	Benzyl(4-methylphenyl)sulfane	90
5	4-Bromotoluene	1-Dodecanethiol	Dodecyl(4-methylphenyl)sulfane	85

Yields are for isolated products after column chromatography.

Mechanistic Considerations

The proposed catalytic cycle for the palladium-catalyzed C-S cross-coupling reaction is illustrated below. The electron-rich nature of the 1-(3,4-dimethoxyphenyl)ethane-1-thiol ligand is believed to facilitate the initial oxidative addition of the aryl halide to the Pd(0) center. The resulting Pd(II) complex then undergoes deprotonation of the thiol by the base, followed by coordination of the thiolate. The final step is reductive elimination, which forms the C-S bond and regenerates the active Pd(0) catalyst.

Caption: Proposed catalytic cycle for the Pd-catalyzed C-S cross-coupling reaction.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for setting up a cross-coupling reaction using the 1-(3,4-dimethoxyphenyl)ethane-1-thiol ligand.

Caption: General experimental workflow for C-S cross-coupling.

Conclusion

1-(3,4-Dimethoxyphenyl)ethane-1-thiol has been introduced as a novel and effective ligand for palladium-catalyzed cross-coupling reactions. Its straightforward synthesis and the mild conditions required for its successful application in C-S bond formation make it an attractive alternative to more conventional ligand systems. The electron-rich nature of the ligand appears to be key to its high catalytic activity. Further studies are underway to explore the full scope of this ligand in other cross-coupling transformations and to investigate the potential for enantioselective catalysis.

References

• Prasad Bakarea, S., & Patil, M. (n.d.). Thiolate-assisted copper(i) catalyzed C–S cross coupling of thiols with aryl iodides: scope, kinetics and mechanism. Royal Society of Chemistry. Retrieved from [Link]

• Kostas, I. D., & Steele, B. R. (2020). Thiosemicarbazone complexes of transition metals as catalysts for cross-coupling reactions. Catalysts, 10(10), 1107. Retrieved from [Link]

• Hanaya, K., Ohtsu, H., Kawano, M., & Sugai, T. (n.d.). Overview of transition metal‐catalyzed or ‐mediated C−S cross‐coupling reactions using thiols. ResearchGate. Retrieved from [Link]

• Shields, J. D., & Buchwald, S. L. (2020). Monophosphine Ligands Promote Pd-Catalyzed C–S Cross-Coupling Reactions at Room Temperature with Soluble Bases. ACS Catalysis, 10(1), 14-19. Retrieved from [Link]

• Wang, C., et al. (2017). Transition-Metal-Free Cross-Coupling of Aryl and Heteroaryl Thiols with Arylzinc Reagents. Organic Letters, 19(23), 6344–6347. Retrieved from [Link]

• Shields, J. D. (2020). Pd-Catalyzed Cross-Coupling, High Throughput Experimentation, and Machine Learning. Retrieved from [Link]

• Lin, C., et al. (2020). Harnessing Thiol as a Benzyl Reagent for Photocatalytic Reductive Benzylation of Imines. Organic Letters, 22(3), 856-860. Retrieved from [Link]

• Li, Y., et al. (2022). Benzyl thioether formation merging copper catalysis. RSC Advances, 12(3), 1546-1550. Retrieved from [Link]

• Ajjou, A. N., & Rahman, M. M. (2020). Benzylic C–H Oxidation: Recent Advances and Applications in Heterocyclic Synthesis. Molecules, 25(24), 6031. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzylic sulfide synthesis by C-S coupling. Retrieved from [Link]

• Liebeskind, L. S., & Srogl, J. (2000). Thiol Ester−Boronic Acid Cross-Coupling. Catalysis Using Alkylative Activation of the Palladium Thiolate Intermediate. Organic Letters, 2(21), 3229–3231. Retrieved from [Link]

• Alaridhee, Z. A. I., et al. (2023). Study of mechanistic pathways in cross-linking reactions with palladium. International Journal of Health Sciences, 7(S1), 10307-10319. Retrieved from [Link]

• MacMillan, D. W. C., et al. (2014). A General Strategy for Organocatalytic Activation of C–H Bonds via Photoredox Catalysis: Direct Arylation of Benzylic Ethers. Journal of the American Chemical Society, 136(2), 626–629. Retrieved from [Link]

• Organ, M. G. (2022). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews, 122(20), 15941–16003. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). c9ob01452g1.pdf. Retrieved from [Link]

• Hartwig, J. F., et al. (2011). One-Pot Synthesis of Unsymmetrical Diaryl Thioethers by Palladium-Catalyzed Coupling of Two Aryl Bromides and a Thiol Surrogate. Angewandte Chemie International Edition, 50(17), 3957–3961. Retrieved from [Link]

• Vedantu. (n.d.). Thiol: Structure, Properties & Uses Explained Simply. Retrieved from [Link]

• Murata, M., & Buchwald, S. L. (2004). A general and efficient method for the palladium-catalyzed cross-coupling of thiols and secondary phosphines. Tetrahedron, 60(34), 7397–7403. Retrieved from [Link]

• NIST. (n.d.). Ethanone, 1-(3,4-dimethoxyphenyl)-. NIST Chemistry WebBook. Retrieved from [Link]

• Mills-Robles, H. A., et al. (2016). 1-(3,4-Dimethoxyphenyl)ethanone. IUCrData, 1(6), x161794. Retrieved from [Link]

• PubChem. (n.d.). 1-(4-Methoxyphenyl)ethane-1-thiol. Retrieved from [Link]

• LibreTexts Chemistry. (2021, May 20). 6.8: Thiols (Mercaptans). Retrieved from [Link]

• NextSDS. (n.d.). 1-(4-methoxyphenyl)ethane-1-thiol — Chemical Substance Information. Retrieved from [Link]

• Fairlamb, I. J. S. (2010). Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online. Retrieved from [Link]

• Wuts, P. G. M., et al. (2014). Synthesis of 3,3-Disubstituted Thietane Dioxides. The Journal of Organic Chemistry, 79(23), 11317–11326. Retrieved from [Link]

• von Kieseritzky, F., et al. (2004). Simple one-step synthesis of 3,4-dimethoxythiophene and its conversion into 3,4-ethylenedioxythiophene (EDOT). Tetrahedron Letters, 45(30), 5797–5798. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 1-(3,4-dimethoxyphenyl)-2-nitro-1,3-propanediol. Retrieved from [Link]

• Fisher Scientific. (n.d.). Palladium-Catalysed Coupling Chemistry. Retrieved from [Link]

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Application Note: Synthesis of Complex Thioethers Utilizing 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

Physicochemical Profiling & Strategic Utility

1-(3,4-Dimethoxyphenyl)ethane-1-thiol (1-DMPET) is a highly specialized, electron-rich benzylic thiol that serves as a premium building block in advanced organic synthesis. The strategic incorporation of the 3,4-dimethoxy motif significantly elevates the highest occupied molecular orbital (HOMO) of the corresponding thiolate anion. This electronic enrichment makes the sulfur center exceptionally nucleophilic compared to unsubstituted analogs like 1-phenylethanethiol[1].

Simultaneously, the methyl group at the benzylic position introduces a chiral center adjacent to the reactive sulfur. This structural feature provides a critical steric handle, enabling high levels of stereocontrol in asymmetric synthesis. This application note details the integration of 1-DMPET into two premier C–S bond-forming methodologies: Palladium-catalyzed Buchwald-Hartwig thioetherification and catalytic Thia-Michael additions.

Pathway I: Palladium-Catalyzed Buchwald-Hartwig Thioetherification

Mechanistic Rationale & Causality

The synthesis of complex aryl-alkyl thioethers via palladium catalysis relies heavily on the rapid reductive elimination of the newly formed C–S bond from the Pd(II) intermediate. The electron-rich nature of 1-DMPET accelerates the transmetalation step (where the thiolate displaces the halide on the Pd center). Furthermore, the steric bulk of the 1-phenylethyl framework destabilizes the square planar Pd(II) resting state, thereby lowering the activation energy required for the final reductive elimination[2]. When paired with a bulky, electron-rich dialkylbiaryl phosphine ligand (e.g., CyPF-tBu), this system can efficiently couple even highly deactivated or sterically hindered aryl chlorides.

Experimental Protocol: Synthesis of Aryl 1-(3,4-Dimethoxyphenyl)ethyl Sulfides

Note: This protocol utilizes a self-validating visual and thermodynamic feedback loop to ensure catalytic turnover.

• Catalyst Activation (Glovebox Setup): In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)₂ (1.0 mol%), CyPF-tBu ligand (1.2 mol%), and NaOtBu (1.2 equiv).

  • Causality: Pd(0) and electron-rich phosphines are highly sensitive to oxidation. NaOtBu is selected because its pKa is perfectly tuned to deprotonate the thiol without causing base-catalyzed degradation of the aryl halide.

• Substrate Addition: Add the target aryl halide (1.0 equiv, 1.0 mmol) and 1-DMPET (1.1 equiv, 1.1 mmol) dissolved in anhydrous toluene (5.0 mL).

  • Causality: Toluene provides a non-polar environment that favors the tight ion-pairing necessary for efficient transmetalation.

• Thermal Promotion: Seal the tube, remove it from the glovebox, and stir at 80 °C for 4–6 hours.

  • Self-Validation Metric: Within the first 15 minutes of heating, observe a distinct color shift from pale yellow to deep red/brown. This optical change visually validates the reduction of Pd(II) to the active Pd(0) resting state and confirms ongoing catalytic turnover.

• Reaction Monitoring & Quenching: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). Complete consumption of the aryl halide confirms reaction completion. Quench with deionized water (5 mL) to precipitate the inorganic salts.

• Isolation: Extract the aqueous layer with EtOAc (3 x 10 mL), dry the combined organic phases over anhydrous MgSO₄, concentrate under reduced pressure, and purify via flash column chromatography.

Quantitative Data: Substrate Scope

Aryl Halide Substrate	Catalyst Loading	Time (h)	Yield (%)	Self-Validation Metric (TLC R_f)*
4-Chlorotoluene	1.0 mol% Pd	4	92	0.45 (Hex/EtOAc 9:1)
4-Bromoanisole	0.5 mol% Pd	3	95	0.38 (Hex/EtOAc 9:1)
2-Chloropyridine	2.0 mol% Pd	6	88	0.25 (Hex/EtOAc 4:1)

*R_f values are representative for the isolated 1-(3,4-dimethoxyphenyl)ethyl thioether product.

Workflow Visualization

Figure 1: Palladium-catalyzed Buchwald-Hartwig thioetherification cycle.

Pathway II: Diastereoselective Thia-Michael Addition

Mechanistic Rationale & Causality

The conjugate addition of thiols to α,β-unsaturated carbonyls (Thia-Michael addition) is traditionally catalyzed by strong bases. However, the inherent hyper-nucleophilicity of 1-DMPET allows the reaction to proceed under exceptionally mild Lewis acid or organocatalytic conditions[3]. When utilizing a chiral Michael acceptor or a chiral thiourea catalyst, the bulky 3,4-dimethoxyphenyl group at the α-position of the thiol effectively shields one face of the approaching electrophile. This steric bias forces the C–S bond formation to occur via a highly ordered transition state, resulting in excellent diastereomeric ratios (dr).

Experimental Protocol: Conjugate Addition to Enones

Note: This protocol utilizes thermodynamic feedback to validate the initiation of the conjugate addition.

• Electrophile Activation: To a 25 mL round-bottom flask, add the α,β-unsaturated ketone (1.0 mmol) and Fe(OTf)₂ (5.0 mol%) in absolute ethanol (2.0 mL).

  • Causality: Fe(OTf)₂ acts as an environmentally benign, mild Lewis acid. It selectively coordinates to the carbonyl oxygen, lowering the LUMO of the enone without triggering the oxidative dimerization (disulfide formation) of the electron-rich thiol.

• Nucleophile Introduction: Add 1-DMPET (1.1 mmol) dropwise over 5 minutes at room temperature under an ambient air atmosphere.

  • Causality: Dropwise addition prevents localized concentration spikes, strictly suppressing homocoupling side reactions.

  • Self-Validation Metric: Monitor the external temperature of the reaction vessel. A mild, immediate exothermic temperature spike (warming to the touch) physically validates the rapid nucleophilic attack and the formation of the transient enolate intermediate.

• Maturation & Quenching: Stir the mixture vigorously for 3–4 hours. Once TLC indicates the complete consumption of the enone, evaporate the ethanol under reduced pressure.

• Isolation: Directly load the crude mixture onto a silica gel column and elute with a gradient of Hexanes/EtOAc to isolate the pure β-thioether.

Quantitative Data: Yields and Stereoselectivity

Michael Acceptor	Catalyst System	Time (h)	Yield (%)	Diastereomeric Ratio (dr)
Cyclohex-2-en-1-one	Fe(OTf)₂ (5 mol%)	3	94	85:15
Chalcone	Fe(OTf)₂ (5 mol%)	4	89	90:10
Crotonic Acid	Chiral Thiourea (10 mol%)	12	82	95:5

Workflow Visualization

Figure 2: Stepwise mechanistic workflow of the catalytic Thia-Michael addition.

References

• Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides Source: Accounts of Chemical Research (via PubMed Central) URL:[Link]

• A solvent-dependent chirality-switchable thia-Michael addition to α,β-unsaturated carboxylic acids using a chiral multifunctional thiourea catalyst Source: Nature Communications (via PubMed Central) URL:[Link]

• Formation of Helical J-Aggregate of Chiral Thioether-Derivatized Phthalocyanine Bound by Palladium(II) at the Toluene/Water Interface Source: Langmuir (ACS Publications) URL:[Link]

Sources

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• 2. Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A solvent-dependent chirality-switchable thia-Michael addition to α,β-unsaturated carboxylic acids using a chiral multifunctional thiourea catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Bioconjugation Strategies Utilizing 1-(3,4-Dimethoxyphenyl)ethane-1-thiol (DMPET) in Polymer Chemistry

Executive Summary

The development of robust, bioorthogonal conjugation methods is a cornerstone of modern polymer chemistry and biotherapeutics. While primary aliphatic thiols are ubiquitous in these workflows, they often suffer from premature oxidation and lack a quantifiable spectroscopic signature. 1-(3,4-Dimethoxyphenyl)ethane-1-thiol (DMPET) emerges as a highly specialized alternative. As a secondary, electron-rich aromatic thiol, DMPET offers unique steric and electronic advantages that optimize both radical-mediated Thiol-Ene click chemistry and nucleophilic Thiol-Michael additions.

This application note provides a comprehensive, self-validating framework for integrating DMPET into polymer bioconjugation workflows, detailing the mechanistic causality behind experimental parameters and establishing rigorous quality control protocols.

Mechanistic Rationale: The DMPET Advantage

The selection of a bioconjugation handle must be driven by the specific thermodynamic and kinetic demands of the target system. DMPET provides three distinct chemical advantages over traditional thiols (e.g., cysteamine or mercaptoethanol):

• Steric Control over Disulfide Scrambling: As a secondary thiol, the steric bulk surrounding the sulfhydryl group of DMPET significantly reduces the rate of spontaneous oxidative homocoupling. This ensures a higher effective concentration of the active monomer during the conjugation step.

• Electronic Stabilization of Radicals: In photoredox catalysis, the highly electron-donating 3,4-dimethoxyphenyl ring stabilizes the transient thiyl radical. This accelerates the propagation step of the thiol-ene catalytic cycle, allowing for rapid, high-yielding bioconjugation even in complex, viscous polymer matrices (1)[1].

• Built-in Spectroscopic Traceability: The dimethoxyarene motif provides a strong UV absorbance maximum at ~280 nm. This allows researchers to quantify the Degree of Substitution (DoS) on a polymer backbone directly via UV-Vis spectroscopy, bypassing the need for complex, time-consuming NMR analysis of the macroscopic polymer network.

Quantitative Physicochemical Profile

The following table summarizes the key parameters of DMPET that dictate its behavior in bioconjugation workflows.

Table 1: Physicochemical and Reactivity Profile of DMPET

Parameter	Value / Characteristic	Experimental Implication & Causality
Molecular Weight	198.28 g/mol	Low molecular weight ensures rapid diffusion into dense polymer hydrogels or micelles.
Thiol Classification	Secondary	Steric hindrance minimizes premature disulfide formation, extending reagent shelf-life.
UV-Vis λmax​	~280 nm, ~230 nm	Enables direct, non-destructive quantification of conjugation efficiency via Beer-Lambert law.
pKa (Estimated)	~9.5 - 10.0	Requires slightly basic conditions (pH 7.2–7.5) to generate the active thiolate nucleophile for Michael additions.
Radical Stability	High (Electron-rich)	Lowers the activation energy for hydrogen abstraction, accelerating photoredox Thiol-Ene propagation.

Application Workflow 1: Visible-Light-Induced Thiol-Ene Click Bioconjugation

The radical-mediated thiol-ene reaction is a bioorthogonal click reaction that proceeds via a highly efficient step-growth mechanism (2)[2]. When utilizing DMPET, the electron-rich nature of the molecule allows for the use of mild, visible-light photoinitiators (e.g., Eosin Y or Ru(bpy)3), preventing the UV-induced degradation often seen with sensitive biomolecules.

Figure 1: Catalytic cycle of the visible-light-induced Thiol-Ene click reaction utilizing DMPET.

Self-Validating Protocol: DMPET Conjugation to Allyl-PEG

Objective: Conjugate DMPET to an 8-arm PEG-Allyl polymer to create a UV-traceable, hydrophobic-core micellar delivery system.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 8-arm PEG-Allyl (1.0 eq of alkene groups) and DMPET (1.2 eq) in a degassed 1:1 mixture of DMF and PBS (pH 7.4). Causality: A slight excess of DMPET ensures complete conversion of the polymer's alkene groups, while the co-solvent system maintains the solubility of both the hydrophobic DMPET and the hydrophilic PEG.

• Initiator Addition: Add Eosin Y (0.01 eq) as the visible-light photoinitiator.

• Deoxygenation (Critical Step): Sparge the reaction vial with Argon for 15 minutes. Causality: Oxygen is a triplet diradical that rapidly quenches the thiyl radical intermediates, leading to incomplete conversion and the formation of unwanted peroxide byproducts (3)[3].

• Irradiation: Irradiate the vial with a 405 nm LED array (intensity ~10 mW/cm²) for 60 minutes at room temperature.

• In-Process Quality Control (Self-Validation): Withdraw a 10 µL aliquot and perform an Ellman’s Assay (DTNB). Validation Logic: The absence of a strong yellow color (absorbance at 412 nm) confirms that the free DMPET has been successfully consumed in the reaction. If free thiol remains high, extend irradiation time.

• Purification: Transfer the mixture to a dialysis cassette (MWCO 3.5 kDa) and dialyze against deionized water for 48 hours to remove unreacted DMPET and Eosin Y.

• Characterization: Lyophilize the product. Re-dissolve a known mass in water and measure the UV absorbance at 280 nm to calculate the exact degree of DMPET substitution.

Application Workflow 2: Controlled Thiol-Michael Addition

The Thiol-Michael addition is a highly efficient method for the selective bioconjugation of thiols to electrophilic alkenes, such as maleimides or vinyl sulfones (4)[4]. The secondary nature of DMPET slows the reaction kinetics slightly compared to primary thiols, which is highly advantageous for preventing over-alkylation and ensuring mono-substituted, homogenous bioconjugates.

Figure 2: Standardized workflow for self-validating Thiol-Michael bioconjugation with DMPET.

Self-Validating Protocol: DMPET Conjugation to Maleimide-Functionalized Proteins

Objective: Conjugate DMPET to a Maleimide-functionalized Bovine Serum Albumin (BSA-Mal) to create a model polymer-protein conjugate.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 mM Phosphate Buffer at pH 7.2 containing 1 mM EDTA. Causality: At pH < 7.0, the DMPET thiol is predominantly protonated and nucleophilically inactive. At pH > 7.5, the maleimide ring undergoes rapid, irreversible hydrolysis to unreactive succinamic acid (5)[5]. EDTA is critical as it chelates trace heavy metals (e.g., Cu²⁺) that catalyze unwanted thiol oxidation.

• Reagent Mixing: Dissolve BSA-Mal in the prepared buffer to a concentration of 5 mg/mL. Add DMPET (dissolved in a minimal volume of DMSO) dropwise to achieve a strict 1:1 molar ratio of thiol to maleimide. Causality: Strict stoichiometry prevents off-target reduction of native disulfide bonds within the BSA structure.

• Incubation: Incubate the mixture at 25°C for 2 hours under gentle orbital agitation.

• Quenching: Add a 10-fold molar excess of free L-cysteine and incubate for an additional 15 minutes. Causality: L-cysteine acts as a scavenger, reacting with any residual, unreacted maleimide groups to prevent unwanted cross-linking during storage.

• In-Process Quality Control (Self-Validation): Run an analytical Size Exclusion Chromatography (SEC) assay coupled with a Diode Array Detector (DAD). Validation Logic: Successful conjugation is confirmed by the co-elution of the protein peak (detected at 214 nm) with the specific DMPET chromophore peak (detected at 280 nm). The absence of a 280 nm signal in the high-molecular-weight fraction indicates reaction failure.

• Purification: Purify the conjugate using centrifugal ultrafiltration (Amicon Ultra, 30 kDa MWCO), washing 5 times with standard PBS to remove the L-cysteine-maleimide adducts and DMSO.

References

• Thiol-ene and photo-cleavage chemistry for controlled presentation of biomolecules in hydrogels.National Center for Biotechnology Information (PMC).
• Bioconjugation Using Thiols: Old Chemistry Rediscovered to Connect Polymers with Nature's Building Blocks.ACS Macro Letters.
• Tunable Linkers for Dynamic Thiol-Based Bioconjugation Strategies.ACS Publications.
• Impact of the Molecular Environment on Thiol–Ene Coupling For Biofunctionalization and Conjugation.Bioconjugate Chemistry.
• Thiol Specific and Tracelessly Removable Bioconjugation via Michael Addition to 5-Methylene Pyrrolones.Journal of the American Chemical Society.

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• 5. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Handling & Stabilization of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

Overview

1-(3,4-Dimethoxyphenyl)ethane-1-thiol is a highly reactive secondary benzylic thiol. The electron-donating nature of the 3,4-dimethoxy groups significantly increases the electron density on the sulfur atom. When the molecule is deprotonated to a thiolate anion (RS⁻), it becomes highly susceptible to single-electron oxidation by trace transition metals and dissolved oxygen, rapidly dimerizing into its disulfide form (RS-SR). This guide provides field-proven, causality-driven methodologies to prevent oxidative dimerization and rescue oxidized samples.

Part 1: Troubleshooting & FAQs

Q1: My 1-(3,4-Dimethoxyphenyl)ethane-1-thiol sample oxidizes to the disulfide dimer within hours of preparation. What is driving this rapid oxidation? A: The primary driver is transition metal-catalyzed autoxidation. Trace metals ubiquitous in aqueous buffers (such as Cu²⁺ and Fe³⁺) act as direct oxidants and electron transfer bridges between the thiolate anion and dissolved oxygen[1]. The electron-rich dimethoxyphenyl ring stabilizes the intermediate thiyl radical, accelerating the dimerization rate. To prevent this, buffers must be thoroughly degassed to remove oxygen and supplemented with chelating agents like EDTA to sequester catalytic metal ions[1],[2].

Q2: I need to reduce the disulfide dimer back to the free thiol. Should I use DTT or TCEP? A: TCEP (Tris(2-carboxyethyl)phosphine) is strongly recommended over DTT (Dithiothreitol) for this specific molecule. DTT relies on a thiol-disulfide exchange mechanism that requires a basic pH (pH > 7.0) to generate its active thiolate form. However, alkaline conditions also deprotonate your target thiol, making it vulnerable to immediate re-oxidation. Furthermore, DTT can autoxidize in the presence of transition metals, generating reactive oxygen species. TCEP, conversely, operates via a nucleophilic phosphorus attack, reducing disulfides rapidly and completely even at an acidic pH of 4.5–6.5[3],[4]. Operating at a slightly acidic pH keeps 1-(3,4-Dimethoxyphenyl)ethane-1-thiol protonated and stable.

Q3: How should I store the neat (pure) compound to maximize shelf life? A: The neat compound should be stored under a strict inert atmosphere. Argon is preferred over Nitrogen as it is denser and effectively blankets the liquid. Store the compound in sealed amber glass vials at -20°C to minimize photochemical and thermal degradation. Never store it in unsealed containers or in dilute aqueous solutions without stabilizers.

Part 2: Quantitative Reagent Guidelines

Summarizing the optimal conditions for additives used in thiol stabilization and reduction workflows:

Reagent	Primary Function	Working Concentration	Optimal pH Range	Key Advantage	Limitation
EDTA	Metal Chelator	1.0 – 5.0 mM	Broad (pH 4.0 – 9.0)	Sequesters Cu²⁺/Fe³⁺ to prevent autoxidation[1]	Does not reduce existing disulfides
TCEP	Reducing Agent	1.0 – 10.0 mM	pH 4.5 – 7.5	Resistant to autoxidation; highly water-soluble[3]	Can form adducts with NAD⁺/NADP⁺ in assays[3]
DTT	Reducing Agent	10.0 – 100.0 mM	pH 7.0 – 9.0	Highly effective classical dithiol reductant	Autoxidizes rapidly; requires basic pH

Part 3: Experimental Protocols

Protocol A: Preparation of Oxidation-Resistant Thiol Solutions

This protocol establishes a self-validating system to ensure the thiol remains monomeric during downstream assays.

• Buffer Preparation: Prepare the experimental buffer at a slightly acidic pH (6.0 – 6.5). Add 1 mM EDTA to sequester trace transition metals[2].

• Degassing (Sparging): Sparge the buffer with high-purity Argon gas for at least 30 minutes. Use a fine-porosity glass frit to ensure small bubble size for maximum oxygen displacement[2].

• Thiol Addition: Transfer the neat 1-(3,4-Dimethoxyphenyl)ethane-1-thiol into the degassed buffer using a gas-tight syringe purged with Argon.

• Validation: Quantify the free thiol concentration immediately using Ellman's Reagent (DTNB). A stable absorbance at 412 nm over time confirms the absence of oxidative dimerization[4].

Protocol B: Chemical Rescue of Disulfide Dimers using TCEP

Use this workflow to recover oxidized samples without inducing further oxidative stress.

• Solubilization: Dissolve the oxidized disulfide dimer in a degassed, slightly acidic buffer (pH 6.0) containing 1 mM EDTA.

• TCEP Addition: Add a 5- to 10-fold molar excess of TCEP relative to the estimated disulfide concentration (e.g., for 1 mM disulfide, add 5–10 mM TCEP)[4].

• Incubation: Incubate the mixture at room temperature for 30 minutes under an Argon atmosphere. TCEP will cleave the S-S bond, forming a stable phosphine oxide byproduct[4].

• Purification (Optional): If TCEP interferes with downstream applications (e.g., NAD⁺-dependent enzymatic assays[3]), purify the free thiol using a quick silica plug or preparative HPLC under degassed conditions.

Part 4: Mechanistic & Workflow Visualizations

Mechanism of metal-catalyzed thiol oxidation and targeted chemical interventions.

Step-by-step workflow for reducing disulfide dimers using TCEP under controlled conditions.

Sources

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• 2. Introduction to approaches and tools for the evaluation of protein cysteine oxidation - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing 1-(3,4-Dimethoxyphenyl)ethane-1-thiol Synthesis

Welcome to the technical support center for the synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting strategies to optimize your extraction yields and ensure the integrity of your synthesis.

Introduction

The synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, a valuable building block in pharmaceutical and materials science, presents unique challenges. While the synthetic route is conceptually straightforward, achieving high yields and purity requires careful control of reaction conditions and an awareness of potential side reactions. This guide provides a comprehensive resource to navigate these challenges, drawing from established chemical principles and field-proven insights.

The most common and reliable synthetic pathway begins with the reduction of 3,4-dimethoxyacetophenone to the corresponding benzylic alcohol. This alcohol is then converted to a more reactive leaving group, typically an alkyl halide, which undergoes nucleophilic substitution with a thiolating agent like thiourea. The final step involves the hydrolysis of the resulting isothiouronium salt to yield the desired thiol.

This guide is structured to anticipate and address the common pitfalls at each stage of this synthesis, with a particular focus on minimizing side product formation and preventing the oxidative degradation of the target thiol.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of low yields in this synthesis?

A1: The most frequent contributor to low yields is the oxidation of the final thiol product to the corresponding disulfide.[1] Thiols, particularly electron-rich benzylic thiols, are highly susceptible to oxidation by atmospheric oxygen.[2] This can occur during the reaction work-up, purification, and storage.

Q2: How can I prevent the oxidation of my thiol product?

A2: To minimize oxidation, it is crucial to work under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially during purification and storage.[1] Using degassed solvents and storing the final product at low temperatures in a dark, sealed container can also significantly reduce the rate of disulfide formation.

Q3: Are there alternative methods for introducing the thiol group?

A3: While the thiourea method is widely used and generally reliable, other methods exist. These include direct displacement of the halide with sodium hydrosulfide, though this can sometimes lead to the formation of the corresponding sulfide as a byproduct.[3] For more specialized applications, other thiolating agents can be considered.

Q4: I am seeing an unexpected byproduct that I suspect is a styrene derivative. What could be the cause?

A4: The formation of a styrene derivative, 3,4-dimethoxystyrene, is a common side product during the conversion of 1-(3,4-dimethoxyphenyl)ethanol to the corresponding alkyl halide. This occurs via an elimination reaction, which competes with the desired nucleophilic substitution. This is particularly prevalent with benzylic alcohols due to the stability of the resulting conjugated system.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

Problem 1: Low yield or incomplete conversion in the reduction of 3,4-dimethoxyacetophenone.

Potential Cause	Recommended Solution	Scientific Rationale
Inactive reducing agent	Use a fresh batch of sodium borohydride or ensure your catalytic hydrogenation setup is functioning correctly.	Sodium borohydride can degrade over time with exposure to moisture. Catalysts like Raney nickel can become deactivated.[4]
Insufficient reaction time or temperature	Monitor the reaction by TLC. If starting material remains, consider extending the reaction time or gently warming the reaction if using sodium borohydride.	The reduction of ketones can sometimes be sluggish, and ensuring complete conversion is key to a clean subsequent step.
Solvent incompatibility	Ensure the use of appropriate solvents. For NaBH4 reductions, protic solvents like methanol or ethanol are typically used. For catalytic hydrogenation, a variety of solvents can be employed.	The choice of solvent can significantly impact the solubility of the reagents and the reaction rate.

Problem 2: Formation of significant amounts of 3,4-dimethoxystyrene during the halogenation of 1-(3,4-dimethoxyphenyl)ethanol.

Potential Cause	Recommended Solution	Scientific Rationale
High reaction temperature	Perform the halogenation at low temperatures (e.g., 0 °C or below).	Elimination reactions are generally favored at higher temperatures.[5]
Use of a strongly basic reagent	If using a reagent like thionyl chloride, avoid the use of strong, non-hindered bases. A hindered base like pyridine can be used to scavenge the HCl produced.	Strong bases can promote E2 elimination.
Choice of halogenating agent	Consider using phosphorus tribromide (PBr₃) instead of thionyl chloride (SOCl₂).	PBr₃ often gives higher yields of the desired alkyl bromide with less elimination compared to SOCl₂ for secondary alcohols.[6]

Problem 3: Low yield in the thiol synthesis step (reaction of the alkyl halide with thiourea).

Potential Cause	Recommended Solution	Scientific Rationale
Incomplete formation of the alkyl halide	Ensure the complete conversion of the alcohol to the halide in the previous step. Purify the halide if necessary.	Any unreacted alcohol will not participate in the reaction with thiourea.
Steric hindrance	While the benzylic position is reactive, ensure the reaction conditions (e.g., temperature) are sufficient to overcome any steric hindrance.	The Sₙ2 reaction between the alkyl halide and thiourea is sensitive to steric bulk around the reaction center.[7]
Side reactions of the alkyl halide	Use the alkyl halide immediately after its preparation, as benzylic halides can be unstable.	Benzylic halides can be prone to decomposition or side reactions upon prolonged storage.

Problem 4: Difficulty in isolating the pure thiol due to disulfide formation.

Potential Cause	Recommended Solution	Scientific Rationale
Exposure to air during work-up and purification	Perform aqueous work-up and extractions quickly. Use degassed solvents for chromatography and perform the purification under an inert atmosphere if possible.	Oxygen in the air is the primary oxidant leading to disulfide formation.[1]
Co-elution of the thiol and disulfide during chromatography	Use a less polar solvent system for column chromatography. The disulfide is typically less polar than the thiol.	The difference in polarity between the thiol (-SH) and the disulfide (S-S) can be exploited for chromatographic separation.
Oxidation during storage	Store the purified thiol under an inert atmosphere (e.g., in a sealed vial under argon or nitrogen) at low temperatures and protected from light.	These conditions minimize the exposure to oxygen and light, which can promote oxidation.

Experimental Protocols

Step 1: Reduction of 3,4-Dimethoxyacetophenone to 1-(3,4-Dimethoxyphenyl)ethanol

Reagent	Molar Eq.	Amount
3,4-Dimethoxyacetophenone	1.0	(e.g., 10.0 g)
Sodium Borohydride (NaBH₄)	1.5	(e.g., 3.1 g)
Methanol	-	(e.g., 100 mL)

Procedure:

• In a round-bottom flask, dissolve 3,4-dimethoxyacetophenone in methanol.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride in portions to the stirred solution.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-(3,4-dimethoxyphenyl)ethanol.[4]

Expected Yield: >95%

Step 2: Conversion of 1-(3,4-Dimethoxyphenyl)ethanol to 1-(3,4-Dimethoxyphenyl)ethyl Bromide

Reagent	Molar Eq.	Amount
1-(3,4-Dimethoxyphenyl)ethanol	1.0	(e.g., 9.1 g)
Phosphorus Tribromide (PBr₃)	0.4	(e.g., 1.8 mL)
Anhydrous Diethyl Ether	-	(e.g., 100 mL)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 1-(3,4-dimethoxyphenyl)ethanol in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide dropwise to the stirred solution.

• Stir the reaction mixture at 0 °C for 1-2 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, carefully pour the mixture into ice-cold water.

• Separate the organic layer and wash it with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate and concentrate under reduced pressure to yield the crude 1-(3,4-dimethoxyphenyl)ethyl bromide. Use this product immediately in the next step.[1][8]

Expected Yield: 70-80%

Step 3: Synthesis of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

Reagent	Molar Eq.	Amount
1-(3,4-Dimethoxyphenyl)ethyl Bromide	1.0	(e.g., 10.0 g)
Thiourea	1.2	(e.g., 3.7 g)
Ethanol	-	(e.g., 100 mL)
Sodium Hydroxide	3.0	(e.g., 4.9 g in 20 mL water)

Procedure:

• In a round-bottom flask, dissolve the crude 1-(3,4-dimethoxyphenyl)ethyl bromide and thiourea in ethanol.

• Reflux the mixture for 4-6 hours to form the isothiouronium salt.

• Cool the reaction mixture and add the sodium hydroxide solution.

• Reflux the mixture for an additional 2-3 hours to hydrolyze the isothiouronium salt.[9]

• Cool the reaction to room temperature and remove the ethanol under reduced pressure.

• Add water to the residue and acidify with dilute HCl until the pH is approximately 7.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate under reduced pressure and purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient, ensuring to use degassed solvents.

Expected Yield: 60-70% (from the alkyl bromide)

Visualizations

Synthetic Workflow

Caption: A decision tree to troubleshoot low yields in the final product.

Mechanism of Isothiouronium Salt Hydrolysis

Caption: Simplified mechanism for the basic hydrolysis of the isothiouronium salt.

References

• Benzylic sulfide synthesis by C-S coupling. Organic Chemistry Portal. (n.d.).
• Recent progress in transition-metal-catalyzed dehydrative thioetherification of alcohols with thiols. Chemical Review and Letters. (2024, December 4).
• Strategies for the direct oxidative esterification of thiols with alcohols. RSC Publishing. (2022, May 13).
• 13.07: Substitution of benzylic and allylic halides. Chemistry LibreTexts. (2019, June 5).
• Sulfite Formation versus Chlorination of Benzyl Alcohols with Thionyl Chloride.
• Alcohol + SOCl2. ReactionWeb.io. (2025, July 12).
• Reactions at the Benzylic Position. Chemistry Steps. (2019, June 23).
• Ch 11 : Eliminations of benzylic systems. University of Calgary. (n.d.).
• Synthetic access to thiols: a review. Indian Academy of Sciences. (n.d.).
• Transition-metal-catalyzed synthesis of phenols and aryl thiols. Beilstein Journals. (2017, March 23).
• Microwave-Assisted Synthesis of Asymmetric Disulfides. RSC Advances. (n.d.).
• Application Notes and Protocols: The Use of Phosphorus Tribromide (PBr₃)
• TCI Practical Example: Bromination Using Phosphorus Tribromide. TCI Chemicals. (2025, September 22).
• In-Depth Technical Guide: Synthesis of 1-(1-chloroethyl)-4-methoxybenzene from 1-(4-methoxyphenyl)ethanol. Benchchem. (n.d.).
• Synthesis of (a) 3,4-Dimethoxyphenyl-acetic acid chloride. PrepChem. (n.d.).
• when benzyl alcohol is treated with thionyl chloride, product formed is ? draw structure. Brainly.in. (2022, October 20).
• C. Elimination vs. Substitution. Chemistry LibreTexts. (2023, January 22).
• Phosphorus tribromide. Wikipedia. (n.d.).
• Nucleophilic substitution vs.
• Process for the preparation of 1-(3,4-dimethoxyphenyl)ethanol.
• 10.9 Reactions of Alcohols with Thionyl Chloride. Chemistry LibreTexts. (2019, June 5).
• 7-methoxyphthalide. Organic Syntheses Procedure. (n.d.).
• Aromatic Chlorination with Thionyl Chloride. Applications in the Synthesis of Chlorinated Isoflavones.
• Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39. Chemia. (2024, February 6).
• Optimization of the reaction conditions a.
• Reaction of alcohols with thionyl chloride. YouTube. (2018, February 24).
• Selective purification of the thiol peptides of myosin. PubMed. (n.d.).
• Synthesis of (E)-3-(3,4-dimethoxyphenyl)allyl bromide. PrepChem. (n.d.).
• Isothiouronium. Wikipedia. (n.d.).
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• Benzylic Thio and Seleno Newman–Kwart Rearrangements. Michael Pittelkow. (2018, August 15).
• 13C NMR chemical shifts can predict disulfide bond form
• Oxidative Deprotection of Benzyl Protecting Groups for Alcohols by an Electronically Tuned Nitroxyl-Radical Catalyst. The Journal of Organic Chemistry. (2023, August 16).
• NMR Spectroscopy :: 13C NMR Chemical Shifts.
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• 33S NMR: Recent Advances and Applic
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Technical Support Center: Troubleshooting Low Solubility of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals encountering low solubility of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol in polar solvents. The following question-and-answer format addresses common issues and offers scientifically-grounded solutions.

Understanding the Challenge: Why is 1-(3,4-Dimethoxyphenyl)ethane-1-thiol Prone to Low Solubility in Polar Solvents?

Q1: I'm having difficulty dissolving 1-(3,4-Dimethoxyphenyl)ethane-1-thiol in common polar solvents like water and ethanol. What intrinsic properties of this molecule contribute to its poor solubility?

A1: The low solubility of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol in polar solvents stems from a combination of its structural features:

• Aromatic Ring and Alkyl Chain: The presence of a benzene ring and an ethyl group gives the molecule significant non-polar character. These hydrophobic regions are not readily solvated by polar solvent molecules like water, which prefer to form hydrogen bonds with other polar molecules.

• Weak Hydrogen Bonding of the Thiol Group: While the thiol (-SH) group is polar, it is a weak hydrogen bond donor and acceptor compared to the hydroxyl (-OH) group found in alcohols.[1][2] This limits its ability to form strong intermolecular interactions with polar solvents.

• Overall Molecular Structure: The molecule's overall structure does not possess a high degree of polarity, making it more compatible with non-polar or less polar organic solvents.

Initial Troubleshooting Steps

Q2: What are the first steps I should take when I observe low solubility of my compound?

A2: Before attempting more complex methods, ensure you have optimized the basic dissolution parameters. The following flowchart outlines a systematic approach to initial troubleshooting.

Caption: Initial troubleshooting workflow for solubility issues.

Detailed Explanation of Initial Steps:

• Mechanical Agitation: Simple stirring or vortexing increases the interaction between the solute and the solvent, which can enhance the rate of dissolution.[3]

• Temperature Modification: For many organic solids, solubility increases with temperature.[4][5][6] Applying gentle heat can provide the necessary energy to overcome the crystal lattice energy of the solid. However, be cautious as excessive heat can lead to degradation. The solubility of organic compounds in water can vary, but a general rule of thumb is that it may double with a 20°C increase in temperature.[7]

Advanced Troubleshooting Techniques

If initial steps fail, more advanced methods may be necessary.

Q3: I've tried heating and stirring, but my compound still won't dissolve. What other solvent-based strategies can I employ?

A3: When a single polar solvent is insufficient, altering the solvent system is a powerful approach.

• Co-solvency: This is a widely used technique to increase the solubility of poorly soluble drugs.[8] By adding a miscible organic solvent (a co-solvent) in which your compound is more soluble, you can create a solvent mixture with a polarity that is more favorable for dissolution. For 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, consider using a mixture of a polar solvent with a less polar, water-miscible solvent.

  Table 1: Suggested Co-solvent Systems for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

Primary Polar Solvent	Suggested Co-solvent	Starting Ratio (v/v)	Polarity Index of Co-solvent[9]
Water	Ethanol	9:1	5.2
Water	Dimethyl Sulfoxide (DMSO)	9:1	7.2
Ethanol	Dichloromethane (DCM)	9:1	3.1

• Synergistic Solvation: In some cases, a binary solvent mixture can exhibit a higher solubility than either of the individual solvents alone, a phenomenon known as synergistic solvation.[10] Experimenting with different ratios of your primary solvent and a co-solvent may reveal a "sweet spot" for maximum solubility.

Q4: Can adjusting the pH of my aqueous solution improve the solubility of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol?

A4: Yes, pH modification can significantly impact the solubility of ionizable compounds, including thiols.

• The Role of pH in Thiol Solubility: Thiols are weakly acidic and can be deprotonated to form thiolate anions (-S⁻).[1] This deprotonation increases with higher pH.[11][12] The resulting thiolate is more polar than the neutral thiol, which can lead to increased solubility in aqueous solutions. The pKa of a thiol is a key factor; at a pH above the pKa, the more soluble thiolate form will predominate.[13]

  Experimental Protocol: pH Adjustment for Enhanced Solubility

  • Prepare a suspension of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol in your aqueous buffer.

  • While stirring, slowly add a dilute solution of a base (e.g., 0.1 M NaOH) dropwise.

  • Monitor the pH and observe for dissolution.

  • Be aware that at alkaline pH, thiols are more susceptible to oxidation to disulfides, which may be less soluble.[14][15] It is advisable to work under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[16]

  Caption: The equilibrium between the less soluble thiol and the more soluble thiolate is pH-dependent.

Frequently Asked Questions (FAQs)

Q5: I've managed to dissolve my compound, but it precipitates out over time. What could be causing this?

A5: This is likely due to either compound instability or the solution being supersaturated.

• Oxidation: Thiols can oxidize to form disulfides (R-S-S-R), which often have different solubility properties and may precipitate out of solution.[14] This is more likely to occur at higher pH and in the presence of oxygen.[15]

  • Solution: Prepare solutions fresh and use them promptly. Store stock solutions under an inert atmosphere and at low temperatures.[14]

• Supersaturation: If you used heat to dissolve your compound, it might have formed a supersaturated solution that is not stable at room temperature.

  • Solution: Try to find a solvent system where the compound is soluble at your working temperature without the need for excessive heating.

Q6: Are there any other additives I can use to improve solubility?

A6: Yes, hydrotropes are compounds that can increase the aqueous solubility of poorly soluble organic molecules. These are an alternative to co-solvents and may be useful in certain formulations.

Q7: Could the particle size of my solid compound be affecting its dissolution?

A7: Absolutely. Reducing the particle size of your solid increases its surface area-to-volume ratio, which can lead to a faster dissolution rate. If you are working with a coarse powder, gently grinding it to a finer consistency may improve the speed at which it dissolves.

References

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• Chemistry LibreTexts. (2022). 13.4: Effects of Temperature and Pressure on Solubility. [Link]

• Sakamoto, S. (2013). The Interaction of thiol drugs and urine pH in the treatment of cystinuria. PubMed. [Link]

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• National Institutes of Health. (n.d.). The role of thiols and disulfides in protein chemical and physical stability - PMC. [Link]

• ProQuest. (2022). Solubility Enhancement of Poorly Soluble Drug by using different Techniques. [Link]

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• 2. Thiol: Structure, Properties & Uses Explained Simply [vedantu.com]
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• 11. Aquatic indirect photochemical transformations of natural peptidic thiols: impact of thiol properties, solution pH, solution salinity and metal ions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. reddit.com [reddit.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification and Chromatography of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. It addresses common challenges and provides practical, field-proven solutions for its purification and chromatographic analysis. The information herein is structured to explain the "why" behind experimental choices, ensuring both technical accuracy and practical success.

Section 1: Frequently Asked Questions (FAQs)

Here we address the most common initial queries and concerns regarding the handling and purification of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

Q1: What are the primary challenges associated with purifying 1-(3,4-Dimethoxyphenyl)ethane-1-thiol?

A1: The main difficulties in purifying this and similar aromatic thiols stem from the reactivity of the sulfhydryl (-SH) group. This group is susceptible to oxidation, which can lead to the formation of disulfide dimers.[1] The compound can also be sensitive to heat and certain chromatographic conditions, potentially leading to degradation.

Q2: My purified 1-(3,4-Dimethoxyphenyl)ethane-1-thiol shows impurities after a short period. What is happening?

A2: The most likely cause is oxidation of the thiol to a disulfide upon exposure to air.[1][2] This is a common issue with thiols.[1][2] To minimize this, it is crucial to work under an inert atmosphere (like nitrogen or argon) whenever possible and to use degassed solvents.[2] Storing the purified compound at low temperatures (-20°C) under an inert atmosphere can also significantly slow down degradation.[2]

Q3: Are there any specific safety precautions I should take when working with this thiol?

A3: While specific toxicity data for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol may be limited, it is prudent to handle all thiols with care due to their potential for unpleasant odors and biological activity. Work in a well-ventilated fume hood, wear appropriate personal protective equipment (PPE) including gloves, safety glasses, and a lab coat.

Section 2: Troubleshooting Unwanted Reactions and Impurities

This section delves into specific problems that can arise during the purification process and offers targeted solutions.

Issue 1: Formation of Disulfide Impurities

Symptoms:

• Appearance of a new, less polar spot on TLC.

• A peak with approximately double the mass of the desired product in mass spectrometry analysis.

• Broadening or shouldering of the product peak in HPLC.

Root Cause Analysis: The sulfhydryl group of thiols is readily oxidized to form a disulfide bond, especially in the presence of oxygen.[1][2] This process can be accelerated by trace metal catalysts and basic conditions.

Mitigation Strategies:

• Inert Atmosphere: Conduct all purification steps, including solvent evaporation, under a stream of nitrogen or argon.[2]

• Degassed Solvents: Before use, thoroughly degas all solvents for chromatography and extractions by sparging with an inert gas or by using a sonicator under vacuum.

• Reducing Agents: If disulfide formation is significant, the disulfide can often be reduced back to the thiol. The addition of a reducing agent like dithiothreitol (DTT) or tris(2-carboxyethyl)phosphine (TCEP) can be effective.[1] However, this will necessitate a subsequent purification step to remove the reducing agent and its byproducts.

• Acidic Conditions: Thiols are generally more stable against oxidation under acidic conditions.[3] Using a mobile phase with a small amount of a non-nucleophilic acid (e.g., 0.1% formic acid or acetic acid) in HPLC can help suppress disulfide formation.

Issue 2: Degradation on Silica Gel

Symptoms:

• Streaking or tailing of the product spot on TLC plates.

• Low recovery of the desired compound after flash column chromatography.

• Appearance of multiple new, often more polar, spots on TLC after chromatography.

Root Cause Analysis: Standard silica gel can be slightly acidic and its surface can catalyze the degradation of sensitive compounds. The porous nature of silica also provides a large surface area where air oxidation can occur.

Mitigation Strategies:

• Deactivated Silica: Use silica gel that has been deactivated with a base, such as triethylamine. This is achieved by adding a small percentage (e.g., 1%) of triethylamine to the eluent.

• Alternative Stationary Phases: Consider using a less reactive stationary phase like alumina (neutral or basic) or C18-functionalized silica gel for reversed-phase chromatography.

• Rapid Purification: Minimize the time the compound spends on the column. Use a slightly more polar solvent system than for TLC to ensure rapid elution.

Section 3: Recommended Purification Protocols

Below are detailed, step-by-step protocols for the purification of crude 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

Protocol 1: Flash Column Chromatography

This is the most common method for initial purification of multi-gram quantities of the crude product.

Materials:

• Crude 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

• Silica gel (230-400 mesh)

• Hexanes (or heptane)

• Ethyl acetate

• Triethylamine (optional, for deactivation)

• Glass column, collection tubes, and other standard glassware

• Inert gas supply (nitrogen or argon)

Step-by-Step Procedure:

• TLC Analysis: Determine an appropriate solvent system using TLC. A good starting point is a mixture of hexanes and ethyl acetate. The desired Rf value for the product should be between 0.2 and 0.4.

• Column Packing:

  • Prepare a slurry of silica gel in the chosen eluent (e.g., 95:5 hexanes:ethyl acetate).

  • Pour the slurry into the column and allow it to pack under a positive pressure of inert gas.

  • Ensure the silica bed is level and free of cracks.

• Sample Loading:

  • Dissolve the crude thiol in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude material onto a small amount of silica gel, evaporating the solvent, and carefully adding the dry powder to the top of the column.

• Elution:

  • Begin elution with the chosen solvent system, maintaining a constant flow rate with positive pressure.

  • Collect fractions in a systematic manner.

  • Monitor the elution process by TLC analysis of the collected fractions.

• Fraction Pooling and Solvent Removal:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator. To minimize oxidation, it is advisable to introduce a slow stream of inert gas into the flask during evaporation.

Workflow for Flash Column Chromatography:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. reddit.com [reddit.com]

Reducing foul odor during laboratory handling of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for managing and reducing the potent, unpleasant odor associated with 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and other volatile thiols. Adherence to these protocols is critical for maintaining a safe and comfortable laboratory environment for yourself and your colleagues.

Introduction: Understanding the Challenge

1-(3,4-Dimethoxyphenyl)ethane-1-thiol, like all thiols (also known as mercaptans), possesses an extremely low odor threshold, meaning even minuscule amounts can produce a powerful and pervasive foul smell.[1] While this compound may be essential for your research, its odor can cause significant disruption and concern in a shared laboratory space.[1] This guide is designed to provide proactive and reactive strategies to control these odors at every stage of your experimental workflow. The core principle of thiol odor control is oxidation: converting the volatile, odorous thiol into a non-volatile, non-odorous salt, such as a sulfonate.[2]

Frequently Asked Questions (FAQs)

Q1: Why does this compound smell so strongly?

A1: The potent smell is characteristic of the thiol functional group (-SH). Sulfur compounds like thiols are detectable by the human nose at concentrations as low as parts per billion or even trillion.[3] This evolutionary sensitivity is why thiols are used as odorants in natural gas to alert people to leaks.[1]

Q2: What is the single most important step I can take to control the odor?

A2: Always handle the compound and any related materials inside a certified chemical fume hood.[1][2][4] This is the primary engineering control to prevent vapor release into the laboratory. Additionally, using the minimum quantity of the thiol necessary for your experiment is a crucial first step.[1]

Q3: What should I use to clean up a small spill or decontaminate glassware?

A3: A fresh solution of sodium hypochlorite (household bleach) is the most effective and accessible reagent for neutralizing thiol odors.[1][5] A 1:1 mixture of bleach and water is generally recommended for creating bleach baths for glassware.[6] The hypochlorite ion oxidizes the thiol to a non-odorous, water-soluble sulfonate.

Q4: Can I dispose of thiol waste down the sink?

A4: Absolutely not. Thiol waste, including the bleach solutions used for quenching, must be collected as hazardous waste.[1][2][6][7] Pouring even "neutralized" solutions down the drain can lead to the release of residual odors and is against proper disposal regulations.[8][9]

Q5: My lab still smells even though I worked in the fume hood. What happened?

A5: This can happen for several reasons:

• Vapor Escape: Vapors can escape when transferring the compound or from unsealed containers. Always keep containers tightly sealed with caps and Parafilm or Teflon tape.[1]

• Contaminated Equipment: The odor can cling to gloves, lab coats, glassware, and plasticware. All disposable items that come into contact with the thiol should be considered contaminated.

• Improper Waste Handling: Unsealed waste containers are a major source of odor. All thiol-contaminated solid waste (gloves, pipette tips, paper towels) should be immediately placed in a zip-lock bag, which is then placed inside a labeled, sealed hazardous waste container.[1]

• Vacuum Pump Exhaust: If using a rotary evaporator or house vacuum, vapors can be exhausted from the pump into the lab. The exhaust must be vented into a bleach trap or directly into the fume hood exhaust duct.[1]

Troubleshooting Guide

Issue	Probable Cause	Recommended Solution
Persistent odor in the lab after the experiment is complete.	Contaminated surfaces or equipment outside the fume hood.	Wipe down the fume hood sash, surrounding benchtops, and equipment handles with a bleach solution. Place open, shallow dishes of bleach in the fume hood to capture residual airborne thiols.[10]
Bleach bath is not effectively neutralizing the odor on glassware.	The bleach solution is old or has been exhausted by reacting with a large amount of thiol.	Prepare a fresh bleach solution. The oxidation reaction can be slow, so allow glassware to soak for at least 14-24 hours.[1][6]
Odor is detected in adjacent labs or hallways.	Thiol vapors are being exhausted from the fume hood and re-entering the building's air intake system.	This is a serious issue that requires engineering controls. Use a bleach trap or an activated charcoal filter on your apparatus to scrub vapors before they enter the fume hood exhaust.[1][4] Notify your institution's Environmental Health & Safety (EH&S) department.
A small spill occurred inside the fume hood.	Accidental drip or splash during transfer.	Absorb the spill with an inert absorbent material (e.g., vermiculite, sand).[11] Place the contaminated absorbent in a zip-lock bag and dispose of it as hazardous waste. Decontaminate the area with a bleach solution.[1]

Experimental Protocols & Workflows

Workflow for Handling Volatile Thiols

This diagram outlines the critical decision points and actions from pre-experiment planning to post-experiment cleanup.

A workflow diagram for handling volatile thiols.

Protocol 1: Decontamination of Glassware

• Preparation: In a designated plastic bucket or container inside a fume hood, prepare a bleach bath by combining one part household bleach with one part water.[6] The container should be large enough to fully submerge the glassware.

• Immersion: Immediately after use, place all contaminated glassware (flasks, beakers, syringes, etc.) directly into the bleach bath.[6] Do not rinse them in the sink first.

• Soaking: Allow the glassware to soak for a minimum of 14 hours; 24 hours is recommended for heavily contaminated items.[6]

• Rinsing: After soaking, remove the glassware, rinse thoroughly with water, and then proceed with normal cleaning procedures.[6]

• Bath Maintenance: The bleach bath can be reused until a strong odor persists or a significant amount of white precipitate (oxidized thiol) forms.[6] Dispose of the spent bleach bath as hazardous chemical waste.[1][7]

Protocol 2: Setting Up a Bleach Trap for Gaseous Effluent

This is essential for reactions that are heated, sparged with gas, or placed under vacuum.

• Assembly: Use a gas washing bottle or a simple flask with a fritted gas dispersion tube.

• Filling: Fill the trap with undiluted household bleach, ensuring the gas dispersion tube is submerged.

• Connection: Connect the outlet of your reaction apparatus (e.g., condenser outlet) to the inlet of the bleach trap using chemically resistant tubing.

• Venting: The outlet of the bleach trap should be vented towards the back of the fume hood.[6] For maximum safety, a second, empty trap can be placed between the reaction and the bleach trap to prevent any accidental back-siphoning of bleach into your reaction.

Chemical Principles of Odor Control: Thiol Oxidation

The primary strategy for eliminating thiol odors is through chemical oxidation. The thiol functional group (R-SH) is oxidized to a sulfonate salt (R-SO₃⁻), which is non-volatile and odorless. Sodium hypochlorite (NaOCl) from bleach is a highly effective and inexpensive oxidant for this purpose.

Simplified Reaction: R-SH (volatile, odorous) + 3 NaOCl (Bleach) → R-SO₃Na (non-volatile, odorless salt) + 3 NaCl

This reaction is often exothermic, so care should be taken when quenching concentrated thiols; cooling the bleach solution may be necessary.[1]

Chemical conversion of a thiol to a non-odorous sulfonate.

Emergency Procedures: Spill Response

For any large spill or a spill outside of a fume hood, evacuate the area immediately and contact your institution's emergency response team or EH&S department. [1][12][13]

For a small, contained spill inside a chemical fume hood:

• Alert Others: Inform colleagues in the immediate area.[12]

• Wear PPE: Ensure you are wearing appropriate PPE, including double gloves, splash goggles, and a lab coat.[14]

• Contain & Absorb: Cover the spill with an inert absorbent material like vermiculite, sand, or activated charcoal.[11][15]

• Neutralize: Carefully add bleach solution to the absorbent material and allow it to react for at least one hour.

• Clean Up: Collect the absorbed material using non-sparking tools, place it into a heavy-duty zip-lock bag or other sealable container.[1]

• Final Decontamination: Wipe the spill area thoroughly with a bleach solution, followed by water.

• Disposal: Dispose of all contaminated materials (absorbent, gloves, bags) as hazardous waste.[1]

References

• BenchChem Technical Support Team. (2025). Personal protective equipment for handling 2-Butene-1-thiol. Benchchem.
• University of Minnesota, Department of Environmental Health and Safety. Stench Chemicals (thiols) SOP.
• Columbia University Research. SOP FOR STENCH CHEMICALS.
• UCLA Department of Chemistry and Biochemistry. Standard Operating Procedures for Using Stench Chemicals.
• University of Wisconsin-Madison. How to Work with Thiols-General SOP.
• Clarkson University. CHEMICAL SPILL PROCEDURES.
• BenchChem Technical Support Team. (2025). Personal protective equipment for handling Pent-2-ene-1-thiol. Benchchem.
• Scribd. Mercaptan Odor Control in Labs.
• BioAir Solutions. Effective mercaptans odor control.
• Washington University in St. Louis. Chemical Waste Disposal Guidelines.
• Cole-Parmer. Material Safety Data Sheet - 2,5-Dimethylfuran-3-thiol, 90%.
• University of California San Diego. How to Store and Dispose of Extremely Hazardous Chemical Waste.
• Reddit.
• Reddit. How to reduce thiol stink?.
• Rice University.
• University of Oklahoma Health Sciences Center. Spill Control/Emergency Response - EHSO Manual 2025-2026.

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• 9. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]
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• 15. lin-web.clarkson.edu [lin-web.clarkson.edu]

Technical Support Center: Optimizing Catalytic Turnover with 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

Welcome to the Application Support Center. Working with complex thiolate ligands like 1-(3,4-Dimethoxyphenyl)ethane-1-thiol requires a deep understanding of metal-ligand cooperation (MLC) and coordination dynamics. While thiolates are traditionally viewed as catalyst poisons due to their strong binding affinity, precisely controlling their electronic and steric environment can unlock unprecedented turnover frequencies (TOF) and turnover numbers (TON).

This guide provides mechanistic troubleshooting, visual pathway analysis, and validated protocols to help researchers and drug development professionals maximize catalytic efficiency.

Section 1: Mechanistic Troubleshooting & FAQs

Q1: My reaction stalls at low conversion, and kinetic profiling shows a drastic drop in TOF. Why is the catalyst dying? Causality: You are likely experiencing catalyst poisoning via over-coordination. Thiolates are soft Lewis bases that coordinate strongly to transition metals[1]. When the concentration of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol is too high, the equilibrium shifts away from the active monomeric catalyst toward catalytically inactive μ2​ -thiolate bridged dimers (e.g., [M(μ−SR)L]2​ ). Solution: Transition to a Transient Cooperative Ligand (TCL) regime. By maintaining a strictly sub-stoichiometric ligand-to-metal ratio, the thiol coordinates reversibly, assists in bond activation, and dissociates before dimerization can occur. 2 have shown that using thiols as TCLs results in remarkable acceleration in (de)hydrogenation reactions[2]. Similarly, limiting thiol moieties to trace levels on gold nanoclusters maximizes TOF by optimizing electron density without poisoning the active sites[3].

Q2: How does the 3,4-dimethoxy substitution specifically alter the catalytic cycle compared to standard alkyl thiols? Causality: The 3,4-dimethoxy groups on the phenyl ring are highly electron-donating. This electronic enrichment is transmitted through the benzylic carbon to the sulfur atom, making it a powerful σ -donor. When coordinated, this significantly increases the electron density at the metal center. While this accelerates the oxidative addition step of the catalytic cycle, it thermodynamically stabilizes the intermediate, creating a high activation barrier for reductive elimination[4]. Solution: If reductive elimination is your rate-limiting step, you must destabilize the intermediate. You can achieve this by increasing the reaction temperature, switching to a more polar solvent to stabilize the transition state, or introducing a bulky, electron-withdrawing co-ligand to force product release.

Q3: I am detecting bis(1-(3,4-dimethoxyphenyl)ethyl) disulfide in my GC-MS analysis. How is this affecting my TON? Causality: The electron-rich nature of the 3,4-dimethoxyphenyl group makes the sulfur highly nucleophilic and exceptionally prone to aerobic oxidation. Once oxidized to a disulfide, the ligand is depleted from the catalytic cycle and can no longer participate in metal-ligand cooperation[5]. This ligand starvation halts turnover. Solution: Implement rigorous Schlenk techniques. Degas all solvents using a minimum of three freeze-pump-thaw cycles. If your reaction requires an oxidant, use the continuous syringe-pump protocol (detailed in Section 4) to keep the steady-state concentration of the free thiol near zero, preventing homocoupling.

Section 2: Visualizing the Catalytic Pathway

To understand the divergence between catalytic acceleration and catalyst death, refer to the pathway diagram below. The goal is to trap the system in the green TCL cycle while avoiding the red dimerization pathway.

Fig 1: Catalytic cycle showing Transient Cooperative Ligand (TCL) acceleration vs. dimer poisoning.

Section 3: Quantitative Data & Condition Optimization

The following table summarizes how the Ligand-to-Metal (L:M) ratio and the unique electronic properties of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol dictate the predominant catalytic state and resulting TOF.

L:M Ratio	Dominant Catalyst State	Electronic Effect of 3,4-Dimethoxy Group	Relative TOF	Troubleshooting Action
> 2.0 (Excess)	μ -Thiolate Bridged Dimer	Strong σ -donation heavily stabilizes the inactive dimer state.	Very Low	Halt reaction. Switch to slow-addition protocol to prevent accumulation.
1.0 (Stoichiometric)	Saturated Monomer	Accelerates oxidative addition, but hinders reductive elimination.	Moderate	Increase thermal energy (heat) or add bulky co-ligands to aid product release.
0.1 - 0.5 (Trace)	Transient Cooperative Ligand (TCL)	Dynamically optimizes metal electron density during bond activation.	Very High	Ideal operational state. Maintain strict anaerobic conditions to prevent ligand oxidation.

Section 4: Validated Experimental Protocol

Syringe-Pump Mediated Transient Cooperative Ligand (TCL) Catalysis To harness the accelerative properties of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol without triggering catalyst dimerization, you must control its steady-state concentration. This self-validating protocol physically prevents over-coordination by design.

Materials Required:

• Metal Precatalyst (e.g., Pd, Ru, or Au complex)

• 1-(3,4-Dimethoxyphenyl)ethane-1-thiol (Ligand)

• Anhydrous, non-coordinating solvent (e.g., Toluene or DCE)

• Programmable syringe pump and gas-tight syringe

Step-by-Step Methodology:

• Anaerobic Catalyst Preparation: Inside a nitrogen-filled glovebox, dissolve the metal precatalyst (1.0 mol% relative to substrate) and the primary substrate in 10 mL of rigorously degassed solvent. Transfer this mixture to a Schlenk flask equipped with a magnetic stir bar and seal with a septum.

• Ligand Dilution & Isolation: In a separate, sterile vial, dissolve 1-(3,4-Dimethoxyphenyl)ethane-1-thiol (0.5 mol% relative to substrate; yielding a 0.5 L:M ratio) in 5 mL of degassed solvent. Critical Causality: Do not add this solution directly to the bulk reaction mixture. Bulk addition causes localized high concentrations, immediately triggering irreversible μ -thiolate dimerization.

• Controlled Infusion: Load the diluted ligand solution into a gas-tight syringe. Pierce the septum of the Schlenk flask and set the programmable syringe pump to deliver the ligand at a rate of 0.5 mL/h at the target reaction temperature.

• Kinetic Monitoring: Monitor the reaction progress via GC-FID or HPLC, taking aliquots every 30 minutes. The slow, continuous addition ensures the thiol acts purely as a transient cooperative ligand—binding, assisting in substrate activation, and releasing before it can accumulate and poison the metal center[2].

References

• Metal–Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions Source: Accounts of Chemical Research - ACS Publications 2

• Trace Thiol Moieties in the Ligand Layer Induce Superior Catalytic Gold Nanoclusters Source: Langmuir - ACS Publications 3

• Rational ligand modification maximizes turnover rate in a model Pd-catalyzed C-H arylation Source: PMC - NIH 4

• Metal-Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions Source: eScholarship.org 5

• Transition metal thiolate complex Source: Wikipedia 1

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Rational ligand modification maximizes turnover rate in a model Pd-catalyzed C-H arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Metal-Ligand Cooperation with Thiols as Transient Cooperative Ligands: Acceleration and Inhibition Effects in (De)Hydrogenation Reactions. [escholarship.org]

Validation & Comparative

A Comparative Analysis of Thiol-Gold Surface Interactions: 1-(3,4-Dimethoxyphenyl)ethane-1-thiol vs. Benzyl Mercaptan

A Guide for Researchers in Surface Science and Nanotechnology

The functionalization of gold surfaces with organic molecules via self-assembled monolayers (SAMs) is a cornerstone of modern materials science, enabling advancements in biosensors, molecular electronics, and drug delivery systems. The stability and structural integrity of these monolayers are critically dependent on the binding affinity of the thiol headgroup to the gold substrate. This guide provides a detailed comparison of the binding characteristics of two aromatic thiols: the sterically demanding 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and the archetypal benzyl mercaptan.

Molecular Structure and Its Implications

The binding behavior of a thiol on a gold surface is intrinsically linked to its molecular structure. The distinct architectures of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and benzyl mercaptan suggest significant differences in how they form and pack into a monolayer.

Caption: Chemical structures of the two aromatic thiols.

Benzyl Mercaptan (BM) serves as a foundational model for aromatic thiol SAMs. Its structure consists of a phenyl group attached to a thiol via a methylene (-CH2-) spacer. This relatively simple and linear arrangement allows for the formation of well-ordered, densely packed monolayers on gold surfaces.[1][2][3] Studies using X-ray photoelectron spectroscopy (XPS) and scanning tunneling microscopy (STM) have shown that benzyl mercaptan molecules orient themselves nearly perpendicular to the gold surface, forming a well-defined (√3 × √3)R30° structure.[3][4]

1-(3,4-Dimethoxyphenyl)ethane-1-thiol , in contrast, presents a more complex steric profile. The key differences are:

• Bulky Aromatic Group: The presence of two methoxy (-OCH3) groups on the phenyl ring significantly increases its size.

• Ethyl Linker: An ethyl (-CH2CH3) group, with a chiral center at the carbon attached to the sulfur, separates the aromatic ring from the thiol headgroup.

These features introduce considerable steric hindrance, which is expected to disrupt the formation of a highly ordered, densely packed monolayer.[5][6] The bulky nature of the headgroup will likely prevent the molecules from achieving the close packing seen with simpler aromatic thiols.[5]

Theoretical Comparison of Binding Affinity

The overall stability of a self-assembled monolayer is a function of both the individual gold-sulfur bond strength and the collective intermolecular interactions.

1. The Gold-Sulfur (Au-S) Bond: The interaction between a thiol and a gold surface is a spontaneous chemisorption process.[7] It involves the oxidative addition of the S-H bond to the gold surface, forming a strong, semi-covalent gold-thiolate (Au-S-R) bond.[7][8] While the intrinsic strength of an individual Au-S bond is primarily determined by the sulfur atom, the surrounding molecular structure can influence the collective binding energy and stability of the monolayer.

2. Steric Effects: Steric hindrance is a critical factor in the formation of SAMs. For 1-(3,4-Dimethoxyphenyl)ethane-1-thiol , the bulky dimethoxyphenyl ethyl group is predicted to create significant steric repulsion between adjacent molecules. This repulsion can lead to:

• Lower Packing Density: The molecules are forced to be further apart, resulting in a less dense monolayer compared to benzyl mercaptan.

• Disordered Arrangement: The steric bulk makes it difficult for the molecules to adopt a uniform, crystalline-like arrangement.[6]

• Weaker Intermolecular Forces: Reduced packing density diminishes the stabilizing van der Waals interactions between the aromatic rings (π-π stacking), which are known to contribute significantly to the stability of aromatic SAMs.[9][10][11]

In contrast, the streamlined structure of benzyl mercaptan allows for efficient packing, maximizing these stabilizing intermolecular forces and leading to the formation of a well-ordered monolayer.[1][12]

3. Electronic Effects: The electronic properties of the aromatic ring can influence the Au-S bond. The two methoxy groups on the 1-(3,4-Dimethoxyphenyl)ethane-1-thiol ring are electron-donating groups. Research on para-substituted thiophenols suggests that electron-donating substituents can affect the surface charge of gold nanoparticles by influencing the balance between thiol (R-SH) and thiolate (R-S⁻) binding modes.[13][14] While the precise effect on binding affinity is complex, electron-donating groups can increase the electron density on the sulfur atom, potentially modulating its interaction with the gold surface. However, this electronic effect is likely to be secondary to the dominant steric hindrance imposed by the molecule's bulky structure.

Feature	1-(3,4-Dimethoxyphenyl)ethane-1-thiol	Benzyl Mercaptan
Aromatic Group	Bulky 3,4-Dimethoxyphenyl	Phenyl
Linker to Thiol	Ethyl (-CH(CH3)-)	Methylene (-CH2-)
Predicted Steric Hindrance	High	Low
Predicted Packing Density	Low	High
Predicted Monolayer Order	Disordered	Well-ordered (√3 × √3)R30°[3][4]
Intermolecular Forces	Weaker van der Waals & π-π stacking	Stronger van der Waals & π-π stacking[9][10]
Dominant Factor	Steric Hindrance	Favorable Packing & Intermolecular Forces

Experimental Characterization: A Workflow

To empirically determine and compare the binding affinity and monolayer quality of these two thiols, a standardized experimental workflow is essential. This protocol ensures that the observed differences can be confidently attributed to the molecular structures.

Caption: A typical experimental workflow for SAM preparation and characterization.

Detailed Experimental Protocol: Reductive Desorption via Cyclic Voltammetry

Cyclic Voltammetry (CV) is a powerful electrochemical technique to probe the stability of SAMs. The potential at which the thiols are reductively desorbed from the gold surface provides a quantitative measure of their binding stability. A more negative desorption potential indicates a more stable monolayer.[15][16][17]

Objective: To compare the stability of SAMs formed from 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and benzyl mercaptan.

Materials:

• Gold-coated substrates (working electrodes)

• Platinum wire or foil (counter electrode)

• Ag/AgCl or Saturated Calomel Electrode (reference electrode)

• 0.1 M to 0.5 M KOH or NaOH aqueous solution (electrolyte), deoxygenated with N2 or Ar for at least 20 minutes.

• Potentiostat

• Electrochemical cell

Procedure:

• Prepare SAMs: Form SAMs of each thiol on separate gold electrodes as described in the workflow above.

• Assemble Cell: Assemble the three-electrode electrochemical cell with the SAM-modified gold substrate as the working electrode.

• Purge with Inert Gas: Purge the electrolyte in the cell with N2 or Ar for 5-10 minutes to remove dissolved oxygen. Maintain an inert atmosphere over the solution during the experiment.

• Run CV Scan:

  • Start the potential scan from a value where the SAM is stable (e.g., -0.2 V vs. Ag/AgCl).

  • Scan in the negative direction to a potential sufficient to cause complete desorption (e.g., -1.4 V vs. Ag/AgCl).[15]

  • Reverse the scan back to the starting potential.

  • Use a scan rate of 50-100 mV/s.

• Data Analysis:

  • Identify the cathodic peak in the voltammogram. This peak corresponds to the reductive desorption of the thiolate from the gold surface.

  • The potential at the peak maximum (Ep) is the desorption potential. Compare the Ep values for the two different thiols.

Expected Outcome: Based on the steric hindrance argument, the 1-(3,4-Dimethoxyphenyl)ethane-1-thiol SAM is expected to be less organized and less densely packed. This would likely result in a less negative desorption potential compared to the well-ordered and densely packed benzyl mercaptan SAM, indicating lower overall stability.

Conclusion

A comparative analysis based on fundamental chemical principles strongly suggests that benzyl mercaptan will form a more stable and well-ordered self-assembled monolayer on gold surfaces than 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. The dominant factor is the significant steric hindrance presented by the bulky dimethoxyphenyl ethyl group, which impedes dense packing and reduces stabilizing intermolecular interactions. While electronic effects from the methoxy groups may play a minor role, they are unlikely to overcome the substantial steric penalty. For applications requiring robust, highly-ordered, and densely packed aromatic monolayers, benzyl mercaptan and other sterically unencumbered thiols remain the superior choice.

References

• Rajalingam, K., et al. (2010). Self-assembled monolayers of benzylmercaptan and para-cyanobenzylmercaptan on gold: surface infrared spectroscopic characterization. Physical Chemistry Chemical Physics, 12(17), 4390-9. [Link]

• ResearchGate. (2010). Self-assembled monolayers of benzylmercaptan and para-cyanobenzylmercaptan on gold: Surface infrared spectroscopic characterization. [Link]

• Bashir, A., et al. (2008). Self-Assembled Monolayers of Benzylmercaptan and p-Cyanobenzylmercaptan on Au(111) Surfaces: Structural and Spectroscopic Characterization. Langmuir, 24(15), 7869–7876. [Link]

• Semantic Scholar. (2010). Self-assembled monolayers of benzylmercaptan and para-cyanobenzylmercaptan on gold: surface infrared spectroscopic characterization. [Link]

• Physical Chemistry Chemical Physics (RSC Publishing). (2010). Self-assembled monolayers of benzylmercaptan and para-cyanobenzylmercaptan on gold : surface infrared spectroscopic characterization. [Link]

• The Journal of Physical Chemistry C - ACS Publications. (2014). Gold Nanoparticles Stabilized with Aromatic Thiols: Interaction at the Molecule–Metal Interface and Ligand Arrangement in the Molecular Shell Investigated by SR-XPS and NEXAFS. [Link]

• Frontiers. (2016). Surface Analysis of Gold Nanoparticles Functionalized with Thiol-Modified Glucose SAMs for Biosensor Applications. [Link]

• MDPI. (2022). Substituent Effects Impact Surface Charge and Aggregation of Thiophenol-Labeled Gold Nanoparticles for SERS Biosensors. [Link]

• Langmuir - ACS Publications. (2002). Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. [Link]

• RSC Publishing. (2013). Self-assembled alkanethiol monolayers on gold surfaces: resolving the complex structure at the interface by STM. [Link]

• PubMed. (2006). Self-assembled monolayers of aromatic thiols stabilized by parallel-displaced pi-pi stacking interactions. [Link]

• ResearchGate. (2002). Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. [Link]

• Langmuir - ACS Publications. (2006). Self-Assembled Monolayers of Aromatic Thiols Stabilized by Parallel-Displaced π−π Stacking Interactions. [Link]

• ResearchGate. (2022). Substituent Effects Impact Surface Charge and Aggregation of Thiophenol-Labeled Gold Nanoparticles for SERS Biosensors. [Link]

• ResearchGate. (2014). Gold Nanoparticles Stabilized with Aromatic Thiols: Interaction at the Molecule-Metal Interface and Ligand Arrangement in the Molecular Shell Investigated by SR-XPS and NEXAFS. [Link]

• Self-Assembled Monolayers of Aromatic Thiols Stabilized by Parallel-Displaced π-π Stacking Interactions. (n.d.). [Link]

• Dr. Lee Group. (n.d.). Thiol-based Self-assembled Monolayers: Formation and Organization. [Link]

• PMC. (2020). Effect of Thiol Molecular Structure on the Sensitivity of Gold Nanoparticle-Based Chemiresistors toward Carbonyl Compounds. [Link]

• Bioconjugate Chemistry. (2016). Characterizing Self-Assembled Monolayers on Gold Nanoparticles. [Link]

• PMC. (2011). X-ray photoelectron spectroscopy characterization of gold nanoparticles functionalized with amine-terminated alkanethiols. [Link]

• PubMed. (2005). Characterization of a self-assembled monolayer of thiol on a gold surface and the fabrication of a biosensor chip based on surface plasmon resonance for detecting anti-GAD antibody. [Link]

• The Journal of Physical Chemistry C. (2014). X-ray Spectroscopy of Gold–Thiolate Nanoclusters. [Link]

• PMC. (2012). New insights into the electrochemical desorption of alkanethiol SAMs on gold. [Link]

• PubMed. (2004). Selective reductive desorption of a SAM-coated gold electrode revealed using fluorescence microscopy. [Link]

• PMC. (n.d.). X-ray Photoelectron Spectroscopy Analysis of Gold Surfaces after Removal of Thiolated DNA Oligomers by Ultraviolet/Ozone Treatment. [Link]

• ResearchGate. (2007). Changes in the electronic structure of gold particles upon thiol adsorption as a function of the mean particle size. [Link]

• New insight into the electrochemical desorption of alkanethiol SAMs on gold. (2012). [Link]

• The Journal of Physical Chemistry Letters - ACS Publications. (2011). Electron and Hydride Addition to Gold(I) Thiolate Oligomers: Implications for Gold–Thiolate Nanoparticle Growth Mechanisms. [Link]

• Dr. Lee Group - University of Houston. (2014). In Situ Vibrational Study of the Reductive Desorption of Alkanethiol Monolayers on Gold by Sum Frequency Generation Spectroscopy. [Link]

• ResearchGate. (2015). Alkanethiol Reductive Desorption from Self-Assembled Monolayers on Gold, Platinum, and Palladium Substrates. [Link]

• Exploring the Nature of the Au-S Bond in Thiol-Functionalized Gold. (n.d.). [Link]

• Interfacial Ordering of Self-Assembled - Thiol Monolayers on Au(111). (n.d.). [Link]

• Agilent. (2007). A New Approach to Generate Thiol-terminated SAMs on Gold. [Link]

• Nature. (2019). Non-chemisorbed gold–sulfur binding prevails in self-assembled monolayers. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and its Structural Analogs

This guide provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation patterns for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. In the absence of direct spectral data in publicly available libraries, this document synthesizes foundational mass spectrometry principles with comparative data from structurally related compounds. The objective is to establish a reliable molecular fingerprint for this compound, offering researchers a robust framework for its identification and structural elucidation in complex mixtures.

Predicted Fragmentation Profile of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

1-(3,4-Dimethoxyphenyl)ethane-1-thiol (Molecular Formula: C₁₀H₁₄O₂S, Molecular Weight: 198.28 g/mol ) incorporates three key structural motifs that dictate its fragmentation behavior under electron ionization: a dimethoxy-substituted aromatic ring, an ethyl side chain, and a benzylic thiol group. The high energy of electron ionization (typically 70 eV) is expected to induce several characteristic bond cleavages.[1]

The primary fragmentation pathways are predicted to be initiated by the ionization of the molecule to form the molecular ion (M⁺•) at m/z 198. Due to the presence of the relatively labile C-S and benzylic C-C bonds, the molecular ion peak may be of low to moderate intensity. The most probable fragmentation routes are detailed below.

Key Predicted Fragmentation Pathways:

• Benzylic Cleavage (Loss of •CH₃): The most favored fragmentation for alkylbenzenes is the cleavage of the bond beta to the aromatic ring, leading to a stable benzylic cation. For the target molecule, this involves the loss of a methyl radical (•CH₃) to form a highly stable, resonance-stabilized cation at m/z 183 . This fragment is anticipated to be the base peak or one of the most intense peaks in the spectrum.

• Alpha-Cleavage (Loss of •SH): Cleavage of the C-S bond, alpha to the aromatic ring, is a characteristic pathway for thiols and sulfides.[2] This results in the loss of a sulfhydryl radical (•SH), yielding a cation at m/z 165 . This ion is structurally equivalent to the cation formed from 1-(3,4-dimethoxyphenyl)ethene.

• Aromatic Methoxy Group Fragmentation (Loss of •CH₃): A common fragmentation pattern for methoxy-substituted aromatic compounds is the loss of a methyl radical (•CH₃) from one of the methoxy groups.[3] This would produce an ion at m/z 183 . While this m/z value is identical to the benzylic cleavage product, the initial fragmentation site is different and contributes to the overall intensity of this peak.

• Sequential Loss of CO: Following the initial loss of a methyl radical from a methoxy group, the resulting ion can undergo further fragmentation by losing a neutral molecule of carbon monoxide (CO).[3] This would lead to a fragment ion at m/z 155 ([M - CH₃ - CO]⁺).

The predicted fragmentation cascade illustrates how the molecular structure gives rise to a series of diagnostic ions.

Caption: Predicted EI fragmentation pathways for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

Comparative Analysis with Structural Analogs

To validate these predictions, we compare the expected fragmentation patterns with the known mass spectra of three classes of analogous compounds. This comparative approach provides a scientifically grounded basis for interpreting the mass spectrum of the target molecule.

Compound Class	Key Structural Feature	Characteristic Fragmentation	Expected m/z in Target Molecule
Ethylbenzene	Ethyl-substituted benzene ring	Benzylic cleavage with loss of •CH₃ to form a tropylium ion (m/z 91).	Loss of •CH₃ to form a stable cation (m/z 183 ).
3,4-Dimethoxyphenol	3,4-Dimethoxy aromatic ring	Loss of •CH₃ from a methoxy group (M-15), followed by loss of CO (M-15-28).[3]	Loss of •CH₃ (m/z 183 ), followed by loss of CO (m/z 155 ).
Aromatic Thioethers	Aromatic C-S bond	Cleavage of the C-S bond, often resulting in an [M - SH]⁺ ion.[4]	Loss of •SH radical (m/z 165 ).

This table clearly demonstrates that the predicted fragmentation pathways for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol are consistent with the well-documented behavior of its constituent chemical moieties. The presence of intense peaks at m/z 183, 165, and 155 would provide strong evidence for the proposed structure.

Experimental Protocol for Mass Spectrometry Analysis

The following protocol outlines a standard procedure for acquiring an electron ionization mass spectrum suitable for the structural elucidation of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. This protocol is designed to be a self-validating system by using standard EI conditions that allow for comparison with established spectral libraries.

A. Sample Preparation

• Dissolve approximately 1 mg of the purified compound in 1 mL of a volatile solvent (e.g., dichloromethane or methanol).

• Dilute the stock solution to a final concentration of 10-50 µg/mL.

• Introduce a calibration standard (e.g., perfluorotributylamine, PFTBA) to ensure mass accuracy.

B. Instrumentation: GC-MS (Gas Chromatography-Mass Spectrometry)

• Rationale: GC provides an excellent method for introducing a pure, volatile sample into the mass spectrometer, separating it from any potential impurities.

• GC Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

• Injection: Inject 1 µL of the sample solution with a split ratio of 20:1.

• Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute.

  • Ramp: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

C. Mass Spectrometry Parameters (Electron Ionization Mode)

• Ionization Mode: Electron Ionization (EI).[5]

• Ionization Energy: 70 eV.[3][6]

  • Causality: 70 eV is the standard energy used for EI-MS. It provides sufficient energy to cause reproducible fragmentation and allows for direct comparison with NIST and other commercial mass spectral libraries.[5]

• Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

• Scan Range: m/z 40-400.

• Ion Source Temperature: 230°C.[3]

• Data Acquisition: Acquire data in full scan mode.

D. Alternative Ionization Methods

• For confirmation of the molecular weight, "soft" ionization techniques such as Chemical Ionization (CI) or Electrospray Ionization (ESI) can be employed.[6][7] These methods impart less energy to the molecule, resulting in significantly less fragmentation and a more prominent molecular ion (or a protonated molecule, [M+H]⁺), which is invaluable for confirming the parent mass.[8]

Caption: Experimental workflow for acquiring an EI mass spectrum via GC-MS.

Conclusion

While a definitive mass spectrum for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol is not currently available in public databases, a robust and scientifically sound fragmentation pattern can be predicted through the analysis of its core structural components. The expected formation of a prominent benzylic cation at m/z 183 , along with diagnostic ions at m/z 165 (from •SH loss) and m/z 155 (from sequential •CH₃ and CO loss), provides a unique fingerprint for this molecule. By employing the standardized experimental protocol detailed herein, researchers can confidently generate and interpret mass spectral data to identify this compound, distinguishing it from other structural isomers and related substances. This comparative guide serves as an essential tool for professionals in drug development and chemical research, bridging the gap between theoretical prediction and practical application.

References

• Journal of the Chemical Society B: Physical Organic. (1967). Studies in mass spectrometry. Part XIV. Mass spectra of aromatic thioethers. The effect of structural variations on the relative abundance of skeletal rearrangement ions. Royal Society of Chemistry. [Link]

• eGyanKosh. (N.D.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• PubChem, National Institutes of Health. (n.d.). Veratraldehyde. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Tomasi, G., et al. (2015). Comparison of electron and chemical ionization modes for the quantification of thiols and oxidative compounds in white wines by gas chromatography–tandem mass spectrometry. OENO One. [Link]

• Clark, J. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide. [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. [Link]

• Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research & Reviews: Journal of Chemistry. [Link]

• Sberna, F., et al. (n.d.). Extractive-liquid sampling electron ionization-mass spectrometry (E-LEI-MS). University of Urbino. [Link]

• Society for Redox Biology and Medicine. (n.d.). Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats. [Link]

• University of Padova. (n.d.). Method development for thiols analysis: identification and quantitation in plant products through mass spectrometry techniques. [Link]

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• Demarque, D. P., et al. (2016). Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. [Link]

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Beyond Polarity Matching: A Comparative Guide to 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and Electron-Rich Aryl Thiols in HAT Catalysis

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Discipline: Photoredox Catalysis, Asymmetric Synthesis, Hydrogen Atom Transfer (HAT)

Executive Summary

The evolution of Hydrogen Atom Transfer (HAT) catalysis has transitioned from simple radical trapping to high-precision stereocontrol. For years, simple electron-rich aryl thiols (such as 4-methoxythiophenol) have been the workhorses of photoredox-mediated hydrofunctionalization due to their rapid turnover rates. However, the demand for enantioselective late-stage functionalization in drug development has necessitated the design of chiral HAT catalysts.

This guide objectively compares the catalytic performance, structural causality, and application scope of 1-(3,4-dimethoxyphenyl)ethane-1-thiol —a highly tunable, chiral benzylic thiol—against traditional achiral electron-rich aryl thiols. By bridging structural theory with self-validating experimental protocols, this document provides a definitive framework for selecting the optimal HAT catalyst for your synthetic workflow.

Mechanistic Grounding: The Role of Electron-Rich Thiols

In photoredox catalysis, thiols act as redox-active mediators that shuttle hydrogen atoms to transient carbon-centered radicals. The efficiency of this process is governed by polarity matching [1].

When a substrate is activated (e.g., via single-electron transfer from an excited photocatalyst), it often forms an electrophilic carbon radical. Because the transition state of the HAT event involves the partial transfer of a hydrogen atom, electrophilic radicals preferentially abstract hydrogen from highly electron-rich S–H bonds. The electron-donating groups on the thiol stabilize the resulting thiyl radical (RS•), lowering the activation barrier and accelerating the coupling process[1].

While both 1-(3,4-dimethoxyphenyl)ethane-1-thiol and 4-methoxythiophenol benefit from this polarity matching, their divergent structural geometries dictate entirely different catalytic fates[2].

Structural and Electronic Comparison

To understand why a specific thiol should be deployed, we must analyze the causality behind their structural features.

A. Achiral Aryl Thiols (e.g., 4-Methoxythiophenol)

• Electronic Profile: The primary S–H bond is directly conjugated with the electron-rich aromatic ring. This results in a relatively low Bond Dissociation Energy (BDE) of ~77 kcal/mol.

• Causality in Application: The low BDE and lack of steric hindrance make hydrogen transfer exceptionally fast. These catalysts are ideal for scaling up achiral hydroaminations or hydroalkylations where the primary goal is to trap a short-lived radical before it can dimerize or undergo deleterious side reactions[2].

• Limitation: The planar nature of the aryl thiol offers zero stereochemical differentiation.

B. Chiral Benzylic Thiols (e.g., 1-(3,4-Dimethoxyphenyl)ethane-1-thiol)

• Electronic Profile: The S–H bond is located on an sp3 -hybridized benzylic carbon. The 3,4-dimethoxy groups strongly donate electron density into the ring, which inductively stabilizes the benzylic position, tuning the S–H BDE to ~80.5 kcal/mol.

• Causality in Application: The slightly higher BDE compared to primary aryl thiols is a deliberate design choice. It prevents premature, unselective background HAT. Instead, the reaction is kinetically gated, allowing the catalyst and substrate to associate via non-covalent interactions before the hydrogen transfer occurs[3].

• Stereocontrol: The α -methyl group creates a rigid chiral pocket. When the thiyl radical approaches the prochiral carbon radical, the steric bulk differentiates the diastereomeric transition states, enabling highly enantioselective HAT[4].

Comparative Performance Data

The following table synthesizes the quantitative performance metrics of these catalysts in standard photoredox hydroalkylation workflows.

Catalyst	Structural Class	Est. S-H BDE (kcal/mol)	Relative HAT Rate	Max Enantiomeric Excess (ee%)	Primary Catalytic Role
4-Methoxythiophenol	Primary Aryl (Achiral)	~77.5	Extremely Fast	N/A (0%)	Rapid radical trapping; high-throughput scale-up.
2,4,6-Trimethoxythiophenol	Hindered Aryl (Achiral)	~76.0	Fast	N/A (0%)	Polarity-matched HAT for highly electrophilic radicals.
1-Phenylethane-1-thiol	Benzylic (Chiral)	~82.0	Moderate	40 - 60%	Baseline asymmetric HAT; limited by lack of e- donation.
1-(3,4-Dimethoxyphenyl)ethane-1-thiol	Electron-Rich Benzylic (Chiral)	~80.5	Fast (Tuned)	85 - 95%	High-precision asymmetric HAT via polarity matching.

Visualizations of Catalytic and Experimental Workflows

Photoredox Thiol-HAT cycle illustrating asymmetric induction via chiral thiyl radical intermediates.

Self-validating experimental workflow for photoredox HAT catalysis with internal quality controls.

Self-Validating Experimental Protocol: Enantioselective Hydroalkylation

To objectively evaluate the performance of 1-(3,4-dimethoxyphenyl)ethane-1-thiol, the following protocol is engineered as a self-validating system . It utilizes internal controls to isolate catalytic efficacy from operator error.

Step-by-Step Methodology & Causality

1. Reaction Preparation & Internal Standardization

• Action: Inside a nitrogen-filled glovebox, combine the alkene substrate (0.1 mmol), alkyl bromide precursor (0.15 mmol), [Ir(dFppy)3​] photocatalyst (1 mol%), and 1-(3,4-dimethoxyphenyl)ethane-1-thiol (10 mol%) in anhydrous dichloromethane (1.0 mL). Add exactly 0.05 mmol of 1,3,5-trimethoxybenzene.

• Causality & Validation: The glovebox prevents ambient moisture from quenching the excited Ir-photocatalyst. The addition of 1,3,5-trimethoxybenzene before the reaction acts as an internal standard. This allows for absolute NMR yield determination directly from the crude mixture, eliminating downstream isolation losses as a confounding variable.

2. Degassing via Freeze-Pump-Thaw

• Action: Seal the reaction vial, remove it from the glovebox, and subject it to three consecutive freeze-pump-thaw cycles using a Schlenk line.

• Causality: Even trace amounts of dissolved oxygen ( O2​ ) act as a diradical. O2​ will rapidly intercept the transient carbon-centered radicals to form peroxyl radicals, completely derailing the HAT pathway and destroying the yield.

3. Controlled LED Irradiation

• Action: Irradiate the vial using 440 nm blue LEDs for 16 hours. Critically , maintain the reaction temperature strictly at 20 °C using an active cooling block and fan.

• Causality: LEDs generate significant thermal output. Because enantioselectivity ( ΔΔG‡ ) is highly sensitive to temperature fluctuations, uncontrolled heating will degrade the ee% and invalidate the stereochemical comparison between the chiral and achiral thiols.

4. Quenching and Dual-Analysis

• Action: Turn off the light source to instantly halt photochemical initiation. Run a parallel "dark control" (no light) to ensure no background thermal reactivity exists. Remove a 50 μL aliquot for crude 1H -NMR (yield validation against the internal standard), and purify the remainder via chiral stationary phase HPLC to determine the enantiomeric excess (ee%).

• Validation: If the dark control shows product formation, the system is compromised by thermal pathways. If the internal standard integral changes relative to the starting material in the dark, an integration error or side reaction has occurred. This dual-check ensures absolute trustworthiness of the reported ee%.

References

• Context: Discusses the role of electron-rich aryl thiols in forming stable radical intermediates and facilitating polarity-matched HAT.
• Context: Details the superiority of aryl thiols over traditional HAT agents due to their favorable redox potentials and rapid turnover in dual catalytic cycles.
• Context: Highlights the use of chiral thiol catalysts to achieve high enantiomeric ratios via asymmetric HAT events.
• Context: Provides foundational mechanistic insights into how chiral thiols generate sulfanyl radicals that govern stereocontrol during the HAT approach.

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Assessing Steric Hindrance: A Comparative Guide to 1-(3,4-Dimethoxyphenyl)ethane-1-thiol vs. Thiophenol

As a Senior Application Scientist in molecular design and synthetic chemistry, understanding the nuanced interplay between electronic properties and steric hindrance is critical for optimizing reaction conditions, designing polymer hardeners, or developing targeted covalent inhibitors.

This guide provides an objective, data-driven comparison between an unhindered aromatic thiol (Thiophenol ) and a highly hindered secondary benzylic thiol (1-(3,4-Dimethoxyphenyl)ethane-1-thiol ). By examining their structural causality, kinetic behaviors, and providing self-validating experimental protocols, this guide serves as a comprehensive resource for researchers evaluating thiol reactivity.

Structural & Electronic Profiling: The Causality of Steric Bulk

The reactivity of a thiol (R-SH) is governed by two primary factors: the intrinsic nucleophilicity of its sulfur atom (often correlated with its pKa​ ) and the steric environment surrounding that reactive center[1].

• Thiophenol (Unhindered): In thiophenol, the sulfur atom is directly bonded to a planar, sp2 -hybridized aromatic ring. This lack of adjacent sp3 branching leaves the sulfur lone pairs highly exposed. Furthermore, the aromatic ring stabilizes the thiolate anion via resonance, resulting in a highly acidic thiol ( pKa​≈6.62 )[2]. Because the sulfur is unshielded, it acts as a potent, rapid nucleophile in SN​2 and Michael addition reactions[3].

• 1-(3,4-Dimethoxyphenyl)ethane-1-thiol (Hindered): This molecule is a secondary benzylic thiol. The sulfur is attached to an sp3 -hybridized α -carbon that is further branched with a methyl group and a bulky 3,4-dimethoxyphenyl ring. While its pKa​ is higher (typically ∼9.5−10.5 for secondary benzylic thiols)[4], making its fully deprotonated thiolate form theoretically more basic, the massive steric bulk at the α -position creates a "steric cone." This physical barrier severely restricts the approach trajectory of incoming electrophiles, drastically raising the activation energy ( ΔG‡ ) of the transition state[5][6].

Kinetic and Thermodynamic Implications

Nucleophilic Attack and Reaction Kinetics

In sterically demanding pathways, such as SN​2 substitutions or thiol-Michael additions, steric hindrance overrides intrinsic basicity. Thiophenol reacts rapidly due to the absence of steric clash[3]. Conversely, secondary thiols like 1-(3,4-Dimethoxyphenyl)ethane-1-thiol exhibit a marked decrease in reaction kinetics—often reacting orders of magnitude slower than primary or unhindered aromatic thiols[5][6].

Oxidation Resistance (Disulfide Formation)

The oxidation of thiols to disulfides (R-S-S-R) requires a highly specific linear arrangement of sulfur atoms in the transition state[1]. Thiophenol is highly susceptible to oxidation, rapidly dimerizing to diphenyl disulfide even in the presence of atmospheric oxygen[2][7]. In contrast, the bulky dimethoxyphenyl and methyl groups of the secondary thiol physically impede two molecules from achieving the necessary proximity and alignment, rendering 1-(3,4-Dimethoxyphenyl)ethane-1-thiol highly resistant to oxidative degradation[7].

Logical relationship between thiol structure, nucleophilicity, and oxidation.

Comparative Data Summary

The following table summarizes the quantitative and qualitative differences driven by the structural variations of the two thiols.

Property	Thiophenol	1-(3,4-Dimethoxyphenyl)ethane-1-thiol
Structural Classification	Primary / Aromatic Thiol	Secondary / Benzylic Thiol
Aqueous pKa​ (approx.)	6.62[2]	∼ 9.5 - 10.5[4]
Steric Environment	Unhindered (Planar adjacent ring)	Highly Hindered (Branched α -carbon)
Nucleophilic Reactivity	Very High (Fast kinetics)[3]	Moderate to Low (Sterically retarded)[6]
Oxidation Susceptibility	High (Readily forms disulfides)[7]	Low (Sterically protected from dimerization)[1]
Odor Profile	Extremely Pungent / Malodorous	Reduced Odor[5]

Experimental Workflows: Self-Validating Protocols

To objectively quantify the performance differences between these thiols, researchers must employ self-validating experimental designs. The following protocols isolate steric effects from electronic variables.

Protocol A: Kinetic Evaluation of Nucleophilicity via Stopped-Flow UV-Vis Spectroscopy

Causality & Validation: By utilizing pseudo-first-order conditions (where the thiol concentration is at least 10-fold greater than the electrophile), the reaction rate becomes dependent only on the electrophile concentration. Plotting the observed rate constant ( kobs​ ) against varying thiol concentrations yields a straight line. The linearity of this plot acts as a self-validating check that the reaction follows the expected bimolecular mechanism, allowing accurate extraction of the second-order rate constant ( k2​ )[3].

Step-by-Step Methodology:

• Reagent Preparation: Prepare 10 mM, 20 mM, and 50 mM stock solutions of the target thiol in anhydrous DMSO. Prepare a 0.1 mM solution of a reference electrophile (e.g., a quinone methide or 1-chloro-2,4-dinitrobenzene) in DMSO[3].

• System Equilibration: Flush a stopped-flow UV-Vis spectrophotometer with anhydrous DMSO and equilibrate the system to 20 °C.

• Reaction Initiation: Inject equal volumes of the thiol stock and the electrophile solution into the mixing chamber.

• Data Acquisition: Monitor the exponential decay of the electrophile's absorbance at its specific λmax​ over time.

• Kinetic Extraction: Fit the decay curve to a single exponential function to determine kobs​ . Plot kobs​ vs. [Thiol] to calculate the second-order rate constant ( k2​ ). Compare the k2​ of thiophenol against the secondary thiol to quantify the steric penalty.

Experimental workflow for stopped-flow kinetic quantification of nucleophilicity.

Protocol B: Disulfide Formation and Oxidation Resistance Assay

Causality & Validation: This assay evaluates the steric hindrance preventing the linear S-S-S transition state required for oxidation[1]. The inclusion of an internal standard (biphenyl) ensures that any observed decrease in the thiol peak is due to chemical conversion rather than instrumental variance or injection volume errors, validating the mass balance of the system.

Step-by-Step Methodology:

• Sample Preparation: Prepare 5 mM solutions of each thiol in a buffered aqueous/organic solvent mixture (e.g., 1:1 Acetonitrile/Phosphate buffer, pH 8.0). Add 1 mM biphenyl as an internal standard.

• Oxidative Stress: Expose the solutions to mild oxidative conditions (e.g., atmospheric oxygen stirring at 300 rpm, or addition of 0.5 mM H2​O2​ )[7].

• Chromatographic Monitoring: Aliquot 100 μ L samples at 0, 1, 4, 12, and 24 hours. Quench the reaction immediately by adding 10 μ L of 1M HCl to lower the pH and halt oxidation.

• Quantification: Analyze the samples via GC-FID or HPLC-UV. Calculate the ratio of the remaining free thiol peak area to the internal standard peak area.

• Result Interpretation: Thiophenol will show rapid depletion and the appearance of a diphenyl disulfide peak. 1-(3,4-Dimethoxyphenyl)ethane-1-thiol will demonstrate prolonged stability, confirming its steric resistance to oxidation.

References

• Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations Macromolecules (ACS Publications) URL:[Link]

• Nucleophilic Reactivities of Thiophenolates The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Kinetic analysis of thiol oxidation to study the effects of fluorinated groups on metal phthalocyanine catalysts Digital Commons @ NJIT URL:[Link]

• Quantification of Thiols and Disulfides PMC (National Institutes of Health) URL:[Link]

• Thiophenol Wikipedia URL:[Link]

• Synthesis and Characterization of Multifunctional Secondary Thiol Hardeners Using 3-Mercaptobutanoic Acid and Their Thiol–Epoxy Curing Behavior PMC (National Institutes of Health) URL:[Link]

• Reactions of Thiols Chemistry Steps URL:[Link]

Sources

• 1. Quantification of Thiols and Disulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thiophenol - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 5. par.nsf.gov [par.nsf.gov]
• 6. Synthesis and Characterization of Multifunctional Secondary Thiol Hardeners Using 3-Mercaptobutanoic Acid and Their Thiol–Epoxy Curing Behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "Kinetic analysis of thiol oxidation to study the effects of fluorinate" by Nellone Eze Reid [digitalcommons.njit.edu]

Reproducibility of Self-Assembled Monolayers Formed by 1-(3,4-Dimethoxyphenyl)ethane-1-thiol: A Comparative Guide

As surface chemistry advances toward highly functionalized biointerfaces and molecular electronics, the limitations of standard aliphatic self-assembled monolayers (SAMs) have become increasingly apparent. For researchers and drug development professionals, achieving reproducible, thermally stable, and electrochemically active surfaces is paramount.

This guide provides an objective, data-backed comparison between traditional alkanethiols and the advanced aromatic precursor 1-(3,4-Dimethoxyphenyl)ethane-1-thiol . By examining the causality behind intermolecular forces and providing self-validating experimental protocols, this document serves as a definitive framework for engineering reproducible SAMs.

Mechanistic Insights: The Causality of Molecular Design

To understand why 1-(3,4-Dimethoxyphenyl)ethane-1-thiol offers superior performance in specific applications, we must analyze its structural components and their direct impact on monolayer thermodynamics.

Standard alkanethiols (e.g., 1-decanethiol) rely on the robust Au-S bond (~45 kcal/mol) and the van der Waals interactions between methylene carbons to form a crystalline (√3 × √3)R30° structure (1)[1]. However, these purely aliphatic chains are electrically insulating and susceptible to thermal desorption.

Conversely, 1-(3,4-Dimethoxyphenyl)ethane-1-thiol introduces three critical design advantages:

• The Ethane Spacer (Decoupling Effect): Direct attachment of aromatic rings to sulfur (e.g., thiophenol) forces a rigid Au-S-C bond angle, leading to steric clash and high defect density. The ethane-1-thiol spacer acts as a flexible hinge, decoupling the aromatic ring from the surface. This allows the sulfur atom to adopt its preferred binding geometry while the phenyl rings freely orient to maximize packing (2)[2].

• π-π Stacking: The aromatic rings engage in strong intermolecular π-π stacking, which significantly increases the thermal desorption threshold compared to van der Waals-driven aliphatic SAMs (3)[3].

• Methoxy Substituents: The 3,4-dimethoxy groups are electron-donating, which modulates the interface dipole and lowers the work function of the gold substrate. Furthermore, their steric bulk restricts rotational degrees of freedom once packed, locking the monolayer into a highly reproducible state.

Mechanistic divergence between standard alkanethiols and aromatic thiols on gold.

Performance Comparison & Experimental Data

When selecting a SAM precursor, the choice dictates the physical and electrical properties of the resulting interface. Delocalized bridges, such as those found in aromatic thiols, have been shown to facilitate electron transfer rates up to 7 times faster than saturated alkane chains (4)[4].

The table below synthesizes the comparative performance metrics across three distinct molecular classes:

Performance Metric	1-(3,4-Dimethoxyphenyl)ethane-1-thiol	1-Decanethiol (Standard Aliphatic)	Benzyl Mercaptan (Simple Aromatic)
Primary Intermolecular Forces	π-π stacking, dipole-dipole, van der Waals	van der Waals only	π-π stacking
Monolayer Reproducibility	Excellent (Ethane spacer relieves strain)	Excellent (Highly crystalline)	Variable (Rigid angle causes defects)
Thermal Stability	High (Steric locking by methoxy groups)	Moderate (Desorbs > 80°C)	Low-Moderate
Electron Transfer Kinetics	Fast (Assisted by delocalized bridge)	Slow (Insulating alkyl chain)	Fast
Surface Dipole Modulation	Strong (Electron-donating methoxy groups)	Weak	Moderate

Self-Validating Experimental Protocol

A protocol is only as reliable as its internal controls. To ensure the reproducibility of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol SAMs, the following workflow incorporates orthogonal validation steps. This guarantees that the observed properties are due to a chemisorbed, well-ordered monolayer rather than physisorbed aggregates.

Step-by-Step Methodology

Step 1: Substrate Preparation (The Foundation)

• Action: Clean gold-coated substrates (Au on glass/mica) using a freshly prepared Piranha solution (3:1 H₂SO₄:H₂O₂). Caution: Highly reactive. Rinse copiously with Milli-Q water and absolute ethanol.

• Causality: Organic contaminants prevent uniform Au-S bond formation.

• Action: Flame-anneal the substrate using a hydrogen flame for 30 seconds.

• Causality: Annealing mobilizes gold atoms to form large, atomically flat Au(111) terraces, which are critical for the long-range ordering of the aromatic rings.

Step 2: Solution Formulation

• Action: Prepare a 1.0 mM solution of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol in absolute ethanol. Purge the solvent with Argon for 15 minutes prior to dissolving the thiol.

• Causality: Dissolved oxygen can oxidize thiols into disulfides, which alters adsorption kinetics and reduces monolayer density.

Step 3: Monolayer Incubation

• Action: Submerge the annealed gold substrates into the thiol solution. Incubate in the dark at room temperature for 24 hours under an Argon atmosphere.

• Causality: While initial chemisorption occurs within minutes, the 2D structural rearrangement (maximizing π-π stacking and methoxy group interlocking) requires 18–24 hours to reach thermodynamic equilibrium.

Step 4: Rinsing & Drying

• Action: Remove the substrates, rinse vigorously with absolute ethanol, and dry under a gentle stream of high-purity N₂.

• Causality: Vigorously rinsing removes physisorbed multilayers, ensuring only the covalently bound monolayer remains.

Step 5: Self-Validation (Crucial for Trustworthiness)

• X-ray Photoelectron Spectroscopy (XPS): Analyze the S 2p region. A reproducible SAM must show a doublet at ~162.0 eV (confirming the Au-S thiolate bond). The absence of a peak at ~164.0 eV validates that no unbound/physisorbed thiol remains.

• Cyclic Voltammetry (CV): Run a CV using 1 mM[Ru(NH₃)₆]³⁺ in 0.1 M KCl. Compare the SAM-modified electrode against a bare Au blank. The SAM should exhibit significant peak separation (ΔEp) and reduced peak current compared to bare gold, validating uniform surface coverage while demonstrating the enhanced tunneling allowed by the aromatic bridge.

Workflow for highly reproducible self-assembled monolayer formation and validation.

References

• [1] Self-Assembled Monolayers: Advantages of Pure Alkanethiols. MilliporeSigma. 1

• [3] Self-Assembled Monolayers Composed of Aromatic Thiols on Gold: Structural Characterization and Thermal Stability in Solution. Langmuir - ACS Publications. 3

• [2] Characterization of SAMs Derived from Octadecyloxyphenylethanethiols by Sum Frequency Generation. University of Houston.2

• [4] Surface Reactivity of the Quinone/Hydroquinone Redox Center Tethered to Gold: Comparison of Delocalized and Saturated Bridges. Academia.edu (JACS). 4

Sources

• 1. 自组装单层：烷硫醇的优点 [sigmaaldrich.com]
• 2. lee.chem.uh.edu [lee.chem.uh.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (PDF) Surface Reactivity of the Quinone/Hydroquinone Redox Center Tethered to Gold: Comparison of Delocalized and Saturated Bridges [academia.edu]

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol for Laboratory Professionals

For researchers and professionals in the dynamic fields of pharmaceutical sciences and chemical research, the responsible management of chemical reagents is a cornerstone of laboratory safety and regulatory compliance. This guide provides an in-depth, procedural framework for the proper disposal of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, a compound that, like other thiols, requires specific handling due to its characteristic properties. Our objective is to equip you with the necessary knowledge to not only adhere to safety protocols but also to understand the scientific principles that underpin them, thereby fostering a culture of safety and environmental stewardship within your laboratory.

Understanding the Intrinsic Hazards of Thiol Compounds

Thiol compounds, also known as mercaptans, are organosulfur compounds characterized by the presence of a sulfhydryl (-SH) group. While their reactivity is invaluable in many synthetic applications, it also presents specific hazards that must be managed.

The primary concerns associated with thiols are:

• Pervasive and Unpleasant Odor: Thiols are notorious for their strong, offensive odors, which can be detected by the human nose at extremely low concentrations.[1] While not always indicative of high toxicity, this characteristic necessitates careful handling to prevent the contamination of the laboratory environment.

• Potential Health Effects: Depending on the specific compound and concentration, thiols can be hazardous. The Safety Data Sheet (SDS) for structurally related compounds indicates that they can be harmful if swallowed, cause skin and serious eye irritation, and may lead to respiratory irritation.[2][3]

• Flammability: Many thiol compounds are flammable liquids and should be kept away from heat, sparks, and open flames.[1]

Given these properties, it is imperative that all handling and disposal procedures are conducted within a well-ventilated chemical fume hood.[4]

Core Principles of Thiol Waste Management

The cornerstone of effective thiol disposal is the chemical neutralization of the sulfhydryl group. This is most commonly and effectively achieved through oxidation. The recommended and widely adopted method involves the use of a sodium hypochlorite (NaOCl) solution, commonly known as household bleach.[1][5] This process converts the volatile and malodorous thiol into a significantly less hazardous and odorless sulfonic acid, which can then be disposed of in accordance with institutional and local regulations.[5]

The following table summarizes the essential safety and handling information for thiol compounds:

Hazard Classification	Description	Precautionary Statements
Flammability	Many thiols are flammable liquids and vapors.	Keep away from heat, sparks, and open flames. Use explosion-proof electrical equipment.[1]
Acute Toxicity	Can be harmful if swallowed or inhaled.[2]	Avoid breathing dust, fumes, gas, mist, vapors, or spray. Use only in a well-ventilated area.[2]
Skin Corrosion/Irritation	May cause skin irritation.[2]	Wash skin thoroughly after handling. Wear protective gloves.[2]
Eye Damage/Irritation	Can cause serious eye damage or irritation.[2]	Wear eye and face protection.[2]
Target Organ Toxicity	May cause respiratory irritation.[2]	Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Step-by-Step Disposal Protocol for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

This protocol details the systematic procedure for the safe neutralization and disposal of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol and other thiol-containing waste streams.

I. Personal Protective Equipment (PPE) and a Safe Workspace

Before commencing any disposal procedures, ensure you are equipped with the appropriate PPE:

• Safety Goggles: To protect against splashes.

• Chemical-Resistant Gloves: Inspect gloves for any signs of degradation before use.

• Laboratory Coat: To protect skin and clothing.

All steps of this protocol must be performed within a certified chemical fume hood to mitigate the risk of inhalation exposure and to contain any odors.

II. Waste Segregation: The First Line of Defense

Proper segregation of waste is critical to prevent unintended chemical reactions and to ensure compliant disposal.

• Liquid Thiol Waste: All liquid waste containing 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, including reaction residues, unused solutions, and contaminated solvents, must be collected in a designated, clearly labeled hazardous waste container.[4][6]

• Contaminated Solid Waste: Disposable items such as gloves, pipette tips, and absorbent paper that have come into contact with the thiol should be collected in a separate, sealed, and clearly labeled hazardous waste bag.[7]

III. The Oxidation Protocol: Neutralizing the Hazard

This procedure should be carried out in a designated satellite accumulation area within the laboratory, preferably inside a chemical fume hood.

Materials Required:

• Designated hazardous waste container for liquid thiol waste.

• Household bleach (typically 5-6% sodium hypochlorite) or a high-test hypochlorite (HTH) solution.

• Stirring mechanism (e.g., magnetic stir bar and stir plate).

Procedure:

• Containment: Carefully place the liquid thiol waste container in a secondary container within the fume hood to contain any potential spills.

• Addition of Oxidant: Slowly and carefully add an excess of bleach solution to the thiol waste. A general guideline is to add at least a 2:1 volume ratio of bleach to the estimated volume of thiol. The reaction can be exothermic, so add the bleach in portions, especially for concentrated waste streams.[5]

• Reaction and Ventilation: Loosely cap the container to allow for the venting of any gases that may evolve and gently stir the mixture. Allow the reaction to proceed for a minimum of 24 hours within the fume hood.[5]

• Verification of Neutralization: After the 24-hour reaction period, cautiously check for the characteristic thiol odor.[5] If the odor persists, add more bleach and allow for additional reaction time.

• Final Disposal: Once the odor is no longer detectable, the neutralized solution can be disposed of as hazardous chemical waste. Ensure the container is properly sealed, labeled with all components (including the fact that it has been neutralized), and handed over to your institution's environmental health and safety (EHS) department for final disposal.[7][8]

IV. Managing Contaminated Glassware and Equipment

All non-disposable glassware and equipment that have been in contact with thiols must be decontaminated.

• Initial Rinse: Rinse the glassware with a compatible solvent to remove the bulk of the thiol residue. This rinse solvent should be collected and treated as liquid thiol waste.

• Bleach Soak: Submerge the rinsed glassware in a bleach bath (a 1:1 mixture of bleach and water is effective) within a fume hood for at least 24 hours.[8] For larger items that cannot be submerged, fill them with the bleach solution.

• Final Cleaning: After soaking, thoroughly rinse the glassware with water and then wash using standard laboratory procedures.[8]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.mtu.edu [chemistry.mtu.edu]
• 6. nsri.upd.edu.ph [nsri.upd.edu.ph]
• 7. faculty.washington.edu [faculty.washington.edu]
• 8. chem.rochester.edu [chem.rochester.edu]

Mastering the Invisible Threat: A Comprehensive Guide to Handling 1-(3,4-Dimethoxyphenyl)ethane-1-thiol

For the discerning researcher, scientist, and drug development professional, the mastery of chemical handling is paramount. The introduction of novel compounds into a workflow, such as 1-(3,4-Dimethoxyphenyl)ethane-1-thiol, demands a meticulous approach to safety and operational efficiency. This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of this organosulfur compound, ensuring the integrity of your research and the safety of your laboratory personnel.

Understanding the Hazard: The Nature of Thiols

Thiols, or mercaptans, are characterized by the presence of a sulfhydryl (-SH) group. This functional group imparts several key properties that must be understood to be controlled. The most notorious characteristic of many thiols is their potent and often unpleasant odor, which can be detected at extremely low concentrations.[1] Beyond the olfactory nuisance, thiols can present a range of health hazards, including irritation to the skin, eyes, and respiratory tract.[2] Depending on the specific molecular structure, they can also be flammable and harmful if swallowed, inhaled, or absorbed through the skin.[3]

Given the absence of a specific Safety Data Sheet (SDS) for 1-(3,4-Dimethoxyphenyl)ethane-1-thiol in the conducted search, a conservative approach is mandated. We must treat this compound with the same level of caution as other well-characterized, hazardous thiols.

The First Line of Defense: Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) is the most critical step in mitigating exposure to 1-(3,4-Dimethoxyphenyl)ethane-1-thiol. A comprehensive PPE strategy creates a necessary barrier between the researcher and the chemical.

Core PPE Requirements

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield.	Protects against splashes and vapors that can cause serious eye irritation.[4][5]
Hand Protection	Nitrile or neoprene gloves.	Provides a barrier against skin contact. It is crucial to check the glove manufacturer's chemical resistance data. Should swelling of the glove material occur, gloves should be changed immediately.[6]
Body Protection	A flame-resistant lab coat worn over personal clothing.	Protects against splashes and prevents contamination of personal attire.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge.	Essential for preventing inhalation of vapors, especially when working outside of a fume hood or during a spill.[7]

dot

Caption: Workflow for Personal Protective Equipment (PPE) selection and use.

The Operational Blueprint: Safe Handling and Experimental Workflow

A meticulously planned operational procedure is essential to minimize the risk of exposure and ensure the successful execution of your experiment.

Engineering Controls: The Primary Barrier

All work with 1-(3,4-Dimethoxyphenyl)ethane-1-thiol must be conducted in a certified chemical fume hood. The fume hood provides the primary containment, drawing vapors away from the user. For sensitive reactions, or when handling larger quantities, working under an inert atmosphere (e.g., in a glove box or under a stream of argon or nitrogen) is recommended to prevent oxidation of the thiol.[8][9]

Step-by-Step Handling Procedure

• Preparation: Before introducing the chemical, ensure the fume hood is clean and uncluttered. Prepare all necessary equipment, including glassware, reagents, and waste containers.

• Aliquotting and Transfer: If the compound is a solid, weigh it out directly in the fume hood. If it is a liquid, use a calibrated syringe or pipette to transfer the required volume. Never pipette by mouth.

• Reaction Setup: All reaction vessels should be sealed or equipped with a condenser to prevent the escape of volatile compounds. The exhaust from the reaction should be passed through a bleach trap to neutralize any escaping thiol vapors.[10]

• Work-up: The work-up phase often presents the highest risk of exposure.[10] All extractions and evaporations must be performed in the fume hood. When using a rotary evaporator, ensure the vacuum pump exhaust is vented into the fume hood or passed through a cold trap and a bleach trap.[11]

dot

Caption: A step-by-step workflow for the safe handling of 1-(3,4-Dimethoxyphenyl)ethane-1-thiol.

The Final Step: Decontamination and Disposal

Proper disposal is not merely a regulatory requirement; it is a critical component of a safe and sustainable laboratory practice.

Decontamination of Glassware and Equipment

All glassware and equipment that has come into contact with the thiol must be decontaminated immediately after use.[10] This is best achieved by soaking the items in a bleach bath (a 1:1 mixture of household bleach and water) for at least 14-24 hours.[1][10][11] This process oxidizes the thiol to less odorous and less hazardous compounds.[12] The bleach bath should be prepared in a designated plastic container and kept inside a fume hood.[10]

Waste Disposal

All liquid and solid waste containing 1-(3,4-Dimethoxyphenyl)ethane-1-thiol must be treated as hazardous waste.

• Liquid Waste: Collect all liquid waste, including reaction residues and solvent washes, in a clearly labeled, sealed, and appropriate hazardous waste container.[9]

• Solid Waste: Contaminated solid waste, such as gloves, pipette tips, and paper towels, should be placed in a separate, sealed plastic bag and then into a designated solid hazardous waste container.[11]

dot

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• 12. rtong.people.ust.hk [rtong.people.ust.hk]